Thiazolium, 5-(2-hydroxyethyl)-3,4-dimethyl-

• CAS: 54379-31-6

Core Science & Biosynthesis

Chemical structure and physical properties of Thiazolium, 5-(2-hydroxyethyl)-3,4-dimethyl-

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Subject: Chemical Structure, Physicochemical Properties, Synthesis, and Catalytic Applications of the Thiazolium, 5-(2-hydroxyethyl)-3,4-dimethyl- Cation.

Executive Summary

The cation 5-(2-hydroxyethyl)-3,4-dimethylthiazolium is a highly privileged heterocyclic scaffold in modern organic chemistry and biochemistry. Structurally derived from the thiazole ring of Thiamine (Vitamin B₁), this compound serves as a robust precursor for N-heterocyclic carbenes (NHCs). By exploiting the unique acidity of its C2 proton, researchers utilize this thiazolium salt to catalyze Umpolung (polarity-reversal) reactions, most notably the Stetter reaction and the benzoin condensation[1][2].

While the cation itself is the active catalytic precursor, it is most commonly synthesized, stored, and utilized as its iodide salt (CAS: 16311-69-6)[3]. This whitepaper provides a rigorous examination of its electronic properties, physical data, self-validating synthesis protocols, and mechanistic role in advanced organocatalysis.

Structural Biology & Electronic Profile

The core structure consists of a five-membered aromatic thiazole ring containing nitrogen and sulfur heteroatoms. The substituents—an N-methyl group at position 3, a methyl group at position 4, and a 2-hydroxyethyl group at position 5—create a highly specific electronic environment[4].

The Causality of C2 Acidity

The defining chemical feature of the 5-(2-hydroxyethyl)-3,4-dimethylthiazolium cation is the extreme kinetic and thermodynamic acidity of the proton at the C2 position (located between the nitrogen and sulfur atoms).

• Inductive Effects: The adjacent positively charged nitrogen atom and the electronegative sulfur atom exert strong electron-withdrawing inductive effects, polarizing the C2–H bond.

• Carbene Stabilization: Upon deprotonation by a mild base, the resulting singlet N-heterocyclic carbene is stabilized by the push-pull electronic effects of the adjacent heteroatoms. The nitrogen lone pair donates electron density into the empty p-orbital of the carbene carbon (mesomeric stabilization), while the sulfur atom provides additional stabilization through its polarizable d-orbitals or σ-electron withdrawal[1].

Physicochemical Properties & Spectroscopic Characterization

To ensure analytical rigor during synthesis and application, the quantitative physical and spectroscopic data for the isolable iodide salt are summarized below.

Table 1: Physicochemical Properties

Data sourced from 3[3] and 5[5].

Property	Value
CAS Registry Number	16311-69-6
Chemical Formula	C₇H₁₂NOS⁺ I⁻
Molar Mass	285.15 g/mol
Melting Point	82–85 °C
Physical Appearance	Light yellow to off-white crystalline solid
Storage Temperature	4 °C (Desiccated, light-sensitive)

Table 2: ¹H NMR Spectroscopic Data (D₂O, 400 MHz)

Note: In deuterated protic solvents like D₂O, the highly acidic C2 proton undergoes rapid deuterium exchange and is typically absent from the spectrum. In non-exchanging solvents (e.g., DMSO-d₆), it appears as a sharp downfield singlet (δ > 9.5 ppm).

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
4.14	Singlet (s)	3H	N–CH₃ (Position 3)
3.90	Triplet (t, J = 5.6 Hz)	2H	–CH₂–OH (Hydroxyethyl)
3.19	Triplet (t, J = 6.0 Hz)	2H	Thiazole–CH₂– (Hydroxyethyl)
2.53	Singlet (s)	3H	C–CH₃ (Position 4)

Synthesis Protocol: Quaternization of the Thiazole Ring

The preparation of 5-(2-hydroxyethyl)-3,4-dimethylthiazolium iodide relies on the N-alkylation (quaternization) of the neutral precursor, 4-methyl-5-(2-hydroxyethyl)thiazole[4][5]. This protocol is designed as a self-validating system, where the physical phase changes directly indicate reaction progress and purity.

Step-by-Step Methodology

• Reagent Preparation: Charge a dry, round-bottom flask with 4-methyl-5-(2-hydroxyethyl)thiazole (1.0 equiv, e.g., 21.0 mmol).

• Alkylation: Add iodomethane (MeI) in a 2.0 molar excess (42.0 mmol).

  • Causality of Choice: The reaction is an Sₙ2 bimolecular nucleophilic substitution. Because the thiazole nitrogen is sterically hindered and weakly nucleophilic, running the reaction neat (without solvent) maximizes the collision frequency of the reactants, driving the equilibrium toward complete conversion.

• Reflux: Heat the mixture to reflux for 2 hours under an inert atmosphere (N₂ or Ar)[5].

• Evaporation: Remove excess unreacted iodomethane via rotary evaporation under reduced pressure.

• Crystallization (Self-Validation): Suspend the residual brown slurry in diethyl ether (50 mL) and stir vigorously for 30 minutes.

  • Causality of Choice: The target thiazolium iodide is a highly polar organic salt and is completely insoluble in non-polar diethyl ether. Conversely, any unreacted starting materials and organic impurities remain solvated. This drastic polarity differential forces the rapid precipitation of the pure product.

• Isolation: Collect the precipitate via vacuum filtration, wash with cold ether, and dry in vacuo to afford the product as a light yellow solid (Yield: ~96%)[5].

Step-by-step synthesis workflow for 5-(2-hydroxyethyl)-3,4-dimethylthiazolium iodide.

Catalytic Mechanism: Generation of the Breslow Intermediate

The primary application of the 5-(2-hydroxyethyl)-3,4-dimethylthiazolium cation is its role as a precatalyst in Umpolung chemistry, specifically the Stetter reaction[2][6].

Mechanistic Causality

Aldehydes are inherently electrophilic at the carbonyl carbon. However, when the thiazolium salt is deprotonated by a mild base (e.g., triethylamine), it forms a nucleophilic N-heterocyclic carbene[2].

• Nucleophilic Attack: The carbene attacks the electrophilic carbonyl carbon of an aldehyde substrate, forming a zwitterionic tetrahedral intermediate[1][7].

• Proton Transfer: A critical 1,2-proton shift occurs from the original aldehydic carbon to the newly formed alkoxide oxygen.

• The Breslow Intermediate: This proton shift generates the Breslow intermediate —a resonance-stabilized enaminol[1][2]. The formation of this intermediate fundamentally reverses the polarity (Umpolung) of the carbonyl carbon, transforming it from an electrophile into a potent nucleophile[2].

• Product Formation: The nucleophilic Breslow intermediate can now attack Michael acceptors (e.g., α,β-unsaturated ketones) to form 1,4-dicarbonyl compounds (Stetter reaction)[6][7]. Subsequent elimination regenerates the free NHC catalyst[7].

NHC-catalyzed Umpolung cycle generating the Breslow intermediate for the Stetter reaction.

References

• Sigma-Aldrich. "5-(2-Hydroxyethyl)-3,4-dimethylthiazol-3-ium iodide | 16311-69-6". Sigma-Aldrich Catalog. 3

• ChemicalBook. "3,4-DIMETHYL-5-(2-HYDROXYETHYL)THIAZOLIUM IODIDE | 16311-69-6". ChemicalBook Properties Database. 5

• GuideChem. "5-(2-Hydroxyethyl)-4-methylthiazole 137-00-8". GuideChem Chemical Database. 4

• National Institutes of Health (PMC). "Tale of the Breslow intermediate, a central player in N-heterocyclic carbene organocatalysis: then and now". Chem Soc Rev.1

• MDPI. "Understanding the Mechanism of the Intramolecular Stetter Reaction. A DFT Study". Int J Mol Sci.7

• Wikipedia. "Stetter reaction". Wikimedia Foundation. 2

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An In-Depth Technical Guide to the Solubility Profile of 5-(2-hydroxyethyl)-3,4-dimethylthiazolium Iodide in Organic Solvents

Foreword

The determination of a compound's solubility is a cornerstone of chemical and pharmaceutical research. It dictates formulation strategies, influences bioavailability, and governs the feasibility of synthetic routes. This guide focuses on 5-(2-hydroxyethyl)-3,4-dimethylthiazolium iodide, a member of the thiazolium salt family, which is notable for its structural relationship to thiamine (Vitamin B1) and its classification as an ionic liquid. Understanding its interaction with various organic solvents is paramount for any researcher aiming to utilize this compound to its full potential.

This document eschews a rigid template in favor of a logical, science-first approach. We will first deconstruct the molecule to predict its behavior, then delve into the theoretical underpinnings of solubility, and finally, present robust, field-proven experimental protocols for empirical determination. The aim is to provide not just a methodology, but a comprehensive framework for thinking about and executing solubility studies for this and similar ionic compounds.

Chapter 1: Physicochemical Properties and Structural Analysis of 5-(2-hydroxyethyl)-3,4-dimethylthiazolium Iodide

A thorough understanding of a molecule's structure is the first step in predicting its solubility.

1.1 Compound Identification

• Chemical Name: 5-(2-hydroxyethyl)-3,4-dimethylthiazolium iodide[1]

• Synonyms: 3,4-Dimethyl-5-(2-hydroxyethyl)thiazolium iodide[1]

• CAS Number: 16311-69-6[2]

• Molecular Formula: C₇H₁₂INOS[2]

• Molecular Weight: 285.15 g/mol [2]

• Physical Form: Light brown to brown solid[3][4]

• Melting Point: 82-85 °C[3]

1.2 Structural Dissection and Solubility Implications

The solubility of this compound is governed by the interplay of its distinct structural features:

• The Thiazolium Cation: The core of the molecule is a positively charged, aromatic thiazolium ring. This inherent ionic character is the primary driver of its solubility. As a salt, it is composed of discrete ions, which require a solvent capable of overcoming the crystal lattice energy and solvating both the cation and the anion. This immediately suggests poor solubility in non-polar solvents and favorable solubility in polar solvents.

• The 5-(2-hydroxyethyl) Group: This substituent is critical. The terminal hydroxyl (-OH) group is a potent hydrogen bond donor and acceptor. This feature allows for strong, specific interactions with protic solvents (e.g., alcohols) and polar aprotic solvents that are hydrogen bond acceptors (e.g., DMSO, acetone).

• The Iodide Anion: The I⁻ counter-ion is a relatively large, soft anion. It can act as a hydrogen bond acceptor, further contributing to interactions with polar protic solvents.

Collectively, these features classify 5-(2-hydroxyethyl)-3,4-dimethylthiazolium iodide as a protic ionic liquid . Its behavior in solution is dictated not just by simple polarity but by a complex network of electrostatic interactions and hydrogen bonds.

Chapter 2: Theoretical Principles of Solubility

Before embarking on experimental work, it is essential to grasp the theoretical principles that will guide solvent selection and data interpretation.

2.1 Polarity: "Like Dissolves Like"

This age-old heuristic remains the most fundamental principle of solubility.

• Polar Solvents (e.g., water, methanol, ethanol, DMSO) possess large dipole moments and are effective at solvating charged species (ions) and polar molecules. The energy released from the interaction between the solvent's dipoles and the ions helps to overcome the energy holding the crystal lattice together.

• Non-Polar Solvents (e.g., hexane, toluene, diethyl ether) lack significant dipole moments and cannot effectively solvate ions. The interaction between a non-polar solvent and an ionic compound like our thiazolium salt is energetically unfavorable, leading to very low solubility.

2.2 The Crucial Role of Hydrogen Bonding

For this specific molecule, hydrogen bonding is arguably as important as general polarity. Solvents can be classified by their hydrogen bonding ability:

• Polar Protic Solvents: (e.g., alcohols, water) can donate and accept hydrogen bonds. These are expected to be excellent solvents for 5-(2-hydroxyethyl)-3,4-dimethylthiazolium iodide, as they can interact with both the hydroxyl group and the iodide anion.

• Polar Aprotic Solvents: (e.g., acetone, DMSO, acetonitrile) can accept hydrogen bonds but do not donate them effectively. They will interact strongly with the hydroxyl group's proton.

• Non-Polar Solvents: Lack hydrogen bonding capabilities.

2.3 Hansen Solubility Parameters (HSPs)

For a more quantitative prediction, Hansen Solubility Parameters provide a powerful framework. The total Hildebrand solubility parameter (δt) is deconstructed into three components: dispersion forces (δd), polar forces (δp), and hydrogen bonding (δh).[5] The central concept is that substances with similar HSPs are likely to be miscible.

While the specific HSPs for 5-(2-hydroxyethyl)-3,4-dimethylthiazolium iodide are not readily published, a researcher could experimentally determine them by testing the solubility in a range of well-characterized solvents.[6][7] For ionic liquids, this often reveals distinct domains, with one "sphere" in Hansen space representing the ionic part and another representing non-polar alkyl chains if present.[6]

Chapter 3: Experimental Determination of Solubility

Empirical measurement remains the gold standard for defining a compound's solubility profile. The choice of method depends on the desired accuracy, throughput, and stage of research.

3.1 Thermodynamic vs. Kinetic Solubility

It is critical to distinguish between two types of solubility measurements:

• Thermodynamic Solubility (Equilibrium Solubility): This is the true measure of a compound's solubility. It represents the concentration of the solute in a saturated solution that is in equilibrium with the solid material.[8] This method is low-throughput but provides the most accurate and relevant data for formulation and development. The "shake-flask" method is the benchmark for this determination.[8]

• Kinetic Solubility: This measures the concentration at which a compound, rapidly transitioning from a stock solution (usually DMSO), begins to precipitate in an aqueous or organic medium. It is a high-throughput method ideal for early-stage discovery to quickly flag compounds with potential solubility issues.[9] However, it often overestimates the true thermodynamic solubility.

Protocol 1: Thermodynamic Equilibrium Solubility Determination (Shake-Flask Method)

This protocol is the definitive method for establishing the true solubility of the thiazolium salt in a given solvent.[10][11]

Principle: An excess of the solid compound is agitated in the solvent for a prolonged period to ensure a dynamic equilibrium is reached between the dissolved and undissolved states. The concentration of the dissolved compound in the supernatant is then quantified.

Step-by-Step Methodology:

• Preparation: Add an excess amount of 5-(2-hydroxyethyl)-3,4-dimethylthiazolium iodide to a series of glass vials. "Excess" means enough solid should remain visible at the end of the experiment.

• Solvent Addition: Add a precise volume (e.g., 1.0 mL) of each selected organic solvent to its respective vial.

• Equilibration: Seal the vials tightly to prevent solvent evaporation. Place them on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25 °C).

  • Causality: Agitation is maintained for an extended period, typically 24 to 48 hours. This is to ensure the system reaches a true thermodynamic equilibrium, where the rate of dissolution equals the rate of precipitation.[11] Preliminary experiments can confirm if 24 hours is sufficient by testing at multiple time points (e.g., 24, 48, 72 hours).[11]

• Phase Separation: After equilibration, allow the vials to stand undisturbed for a short period to let the bulk of the solid settle. To remove all undissolved solid, the supernatant must be clarified. The two most reliable methods are:

  • Centrifugation: Centrifuge the vials at high speed (e.g., 10,000 rpm for 15 minutes). Carefully collect the clear supernatant.

  • Filtration: Filter the solution using a syringe filter (e.g., 0.22 µm PTFE) suitable for the organic solvent used. Discard the initial few drops to avoid any adsorption effects.

  • Causality: Incomplete removal of solid particulates is the most common source of error, leading to an overestimation of solubility. This step is critical for accuracy.

• Quantification (HPLC-UV):

  • Prepare a stock solution of the thiazolium salt in a suitable solvent (e.g., methanol) at a known concentration.

  • Create a calibration curve by preparing a series of dilutions from the stock solution.

  • Inject the standards and the clarified supernatant samples onto an HPLC system with a UV detector. Thiazole-containing compounds typically have a strong UV absorbance around 250 nm.[12]

  • Use a suitable column (e.g., C18) and mobile phase (e.g., a gradient of acetonitrile and water with a modifier like formic or trifluoroacetic acid).[13][14]

  • Determine the concentration of the thiazolium salt in the samples by comparing their peak areas to the calibration curve.

Workflow for Thermodynamic Equilibrium Solubility Determination.

Chapter 4: Data Analysis and Building the Solubility Profile

Once data is collected, it must be structured and analyzed to be meaningful.

4.1 Data Presentation

Quantitative results should be summarized in a clear, tabular format. This allows for easy comparison between solvents and the identification of trends.

Table 1: Experimental Solubility Profile of 5-(2-hydroxyethyl)-3,4-dimethylthiazolium Iodide at 25°C

Solvent	Solvent Class	Polarity Index¹	H-Bond Donor/Acceptor²	Measured Solubility (mg/mL)	Molar Solubility (mol/L)
Hexane	Non-Polar	0.1	Neither
Toluene	Non-Polar	2.4	Acceptor
Diethyl Ether	Polar Aprotic	2.8	Acceptor
Dichloromethane	Polar Aprotic	3.1	Neither
Acetone	Polar Aprotic	5.1	Acceptor
Acetonitrile	Polar Aprotic	5.8	Acceptor
Dimethylformamide (DMF)	Polar Aprotic	6.4	Acceptor
Dimethyl sulfoxide (DMSO)	Polar Aprotic	7.2	Acceptor
1-Butanol	Polar Protic	4.0	Both
2-Propanol	Polar Protic	4.3	Both
Ethanol	Polar Protic	5.2	Both
Methanol	Polar Protic	6.6	Both
Water	Polar Protic	9.0	Both

¹ Polarity Index relative to water (normalized). Values are approximate and sourced from standard chemical literature. ² Refers to the primary hydrogen bonding capability of the solvent.

4.2 Interpreting the Results: Correlating Data with Theory

The power of this guide lies in using the theoretical framework from Chapter 2 to interpret the empirical data from Chapter 3.

• Expected Trend: Solubility is expected to be highest in polar protic solvents (Methanol, Ethanol, Water) due to their ability to solvate the ions and form strong hydrogen bonds. High solubility is also expected in polar aprotic solvents like DMSO and DMF. Conversely, solubility will likely be negligible in non-polar solvents like hexane.

• Visualizing Relationships: Plotting the measured molar solubility against the solvent polarity index can provide a clear visualization of the "like dissolves like" principle. Deviations from a simple linear trend often highlight the importance of other factors, such as hydrogen bonding or molecular size.

Logical flow from molecular properties to solubility outcome.

4.3 The Influence of Temperature

For key solvent systems, repeating the shake-flask experiment at several temperatures (e.g., 5°C, 25°C, 40°C) is highly informative. Plotting solubility versus temperature reveals the thermodynamics of the dissolution process. For most salts, solubility increases with temperature, indicating an endothermic process where heat is absorbed to break the crystal lattice bonds.[8]

Conclusion

This guide provides a comprehensive framework for characterizing the solubility profile of 5-(2-hydroxyethyl)-3,4-dimethylthiazolium iodide. By integrating an understanding of its molecular structure with robust theoretical principles and validated experimental protocols, researchers can systematically determine its behavior across a wide range of organic solvents. This knowledge is not merely academic; it is a critical prerequisite for the successful application of this compound in drug formulation, synthetic chemistry, and materials science. The methodologies and analytical approaches detailed herein are designed to be broadly applicable, empowering scientists to generate reliable and interpretable solubility data for this and other novel chemical entities.

References

A comprehensive list of all sources cited within this guide is provided below.

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook, Second Edition. CRC Press.

• Miyako, E., et al. (2011). Measurement of Hansen Solubility Parameter of Ionic Liquids. Journal of the Japan Petroleum Institute, 54(4), 258-263. [Link]

• Schär, M., et al. (2022). Solubility of Organic Salts in Solvent–Antisolvent Mixtures: A Combined Experimental and Molecular Dynamics Simulations Approach. Journal of Chemical Theory and Computation, 18(8), 5033–5044. [Link]

• Zhao, L., et al. (2019). Solubility Parameter of Ionic Liquids: A Comparative Study of Inverse Gas Chromatography and Hansen Solubility Sphere. ACS Sustainable Chemistry & Engineering, 7(12), 10438–10445. [Link]

• Wang, Q., et al. (2019). Practical Determination of the Solubility Parameters of 1-Alkyl-3-methylimidazolium Bromide ([CnC1im]Br, n = 5, 6, 7, 8) Ionic Liquids by Inverse Gas Chromatography and the Hansen Solubility Parameter. Molecules, 24(7), 1361. [Link]

• Zhao, L., Wang, Q., & Ma, K. (2019). Data for "Solubility Parameter of Ionic Liquids: A Comparative Study of Inverse Gas Chromatography and Hansen Solubility Sphere". ACS Publications. [Link]

• Schär, M., et al. (2022). Solubility of Organic Salts in Solvent–Antisolvent Mixtures: A Combined Experimental and Molecular Dynamics Simulations Approach. Journal of Chemical Theory and Computation. [Link]

• University of Toronto. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. [Link]

• Pal, A., & Mitsutake, A. (2023). Physics-Based Solubility Prediction for Organic Molecules. Living Journal of Computational Molecular Science, 5(1), 3230. [Link]

• CUNY. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. [Link]

• PubChem. (n.d.). 3,4-Dimethyl-5-(2-hydroxyethyl)thiazolium iodide. [Link]

• ResearchGate. (2019). Development and Validation of a New HPLC Method for Quantification of a Novel Antifungal Drug Based on 1,3,4-Thiadiazole and its Impurities. [Link]

• Kumar, D., et al. (2022). Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples. Future Journal of Pharmaceutical Sciences, 8(1), 48. [Link]

• National Center for Biotechnology Information. (2022). Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples. PMC. [Link]

• Cloudinary. (n.d.). DETERMINATION OF THE THIAMAZOLE RELATED SUBSTANCES. [Link]

• PubChem. (n.d.). Thiazolium, 3-((4-amino-2-methyl-5-pyrimidinyl)methyl)-5-(2-hydroxyethyl)-4-methyl-, iodide (1:1). [Link]

• University of Calgary. (2023). Solubility of Organic Compounds. [Link]

• Beilstein-Institut. (2023). Recent trends in ionic liquid-mediated synthesis of thiazoles: toward greener methodologies. Beilstein Journal of Organic Chemistry, 19, 1683–1711. [Link]

• Piechocka, J., et al. (2023). Versatile High-Performance Liquid Chromatography and Ultraviolet Detection-Based Method for the Determination of Thioproline in Pharmaceutical and Cosmetic Products. Molecules, 28(15), 5764. [Link]

• Gadamchetty, P. (2018). Synthesis and Study of Oxazolium and Thiazolium Salts as Organocatalysts. University of Nebraska - Lincoln. [Link]

• ResearchGate. (2023). Thiazolium Salts: From Thiamine to Cutting‐Edge Organocatalysts. [Link]

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Thiamine derivatives and Thiazolium, 5-(2-hydroxyethyl)-3,4-dimethyl- catalytic pathways

Unlocking Umpolung: Catalytic Pathways of Thiamine Derivatives and 3,4-Dimethyl-5-(2-hydroxyethyl)thiazolium

Executive Summary

Thiamine (Vitamin B1) and its synthetic derivatives, particularly 3,4-dimethyl-5-(2-hydroxyethyl)thiazolium salts, are foundational to the field of organocatalysis[1]. By generating an N-heterocyclic carbene (NHC), these molecules facilitate the inversion of classical carbonyl polarity—a process known as umpolung[2]. This technical guide explores the mechanistic pathways, thermodynamic drivers, and experimental protocols governing thiazolium-catalyzed transformations, bridging the gap between enzymatic thiamine pyrophosphate (TPP) pathways and synthetic carbon-carbon bond-forming reactions.

The Architecture of Umpolung: Thiazolium as a Precatalyst

The structural anatomy of 3,4-dimethyl-5-(2-hydroxyethyl)thiazolium is highly optimized for catalysis. The thiazolium ring serves as the precatalyst, requiring deprotonation at the highly acidic C2 position to generate the active NHC[3]. The 2-hydroxyethyl pendant group is not merely a structural artifact of its biological parent; it provides critical hydrogen-bonding interactions that mimic the spatial occupation of the pyrophosphate tail in TPP, stabilizing the transition state during catalysis[4].

Mechanistic Pathway: The Breslow Intermediate

The catalytic cycle of thiazolium-mediated reactions (such as the Stetter reaction and Benzoin condensation) hinges entirely on the generation and reactivity of the Breslow intermediate[5].

• Precatalyst Activation : The thiazolium salt is deprotonated by a mild base to yield the active carbene[3].

• Nucleophilic Attack : The carbene attacks the electrophilic carbonyl carbon of an aldehyde, forming a zwitterionic tetrahedral adduct[3].

• Proton Transfer (The Umpolung Shift) : A critical intramolecular proton transfer shifts the proton from the aldehyde carbon to the alkoxide oxygen. This generates the enaminol-type Breslow intermediate , converting the formerly electrophilic carbon into a potent nucleophile[3].

• Electrophilic Trapping : This nucleophile attacks a Michael acceptor (1,4-addition, Stetter reaction) or another aldehyde (1,2-addition, Benzoin condensation) before collapsing to release the product and regenerate the catalyst[2].

Catalytic cycle of the Stetter reaction driven by the Breslow intermediate.

Thermodynamic Drivers: The Role of Sulfur

Why does nature rely on the thiazolium ring rather than the more common imidazolium? Computational studies utilizing Density Functional Theory (DFT) reveal that the sulfur atom in the thiazolium ring significantly stabilizes the Breslow intermediate[6]. The lower energy barrier for the formation of the thiazol-2-ylidene-derived Breslow intermediate makes the umpolung pathway thermodynamically accessible at room temperature, whereas imidazolium-derived intermediates are highly unstable and prone to rapid decomposition[6].

Table 1: Comparative Kinetic and Thermodynamic Data for NHC Cores

Catalyst Core	Reaction Type	Base Requirement	Breslow Int. Stability ( ΔG )	Primary Pathway
Thiazolium	Stetter (Intermolecular)	Mild (Et 3​ N)	High (Thermodynamically accessible)	Heterolytic 1,4-addition
Triazolium	Stetter (Intramolecular)	Moderate (DBU)	Moderate	Heterolytic 1,4-addition
Imidazolium	Benzoin Condensation	Strong (KOtBu)	Low (Unstable enaminol)	Reversible 1,2-addition

Divergent Pathways: Enzymatic Steering vs. Radical Fragmentation

While the heterolytic cleavage of the Breslow intermediate drives synthetic Stetter reactions, recent electron paramagnetic resonance (EPR) and product-isolation studies reveal a competing homolytic pathway[7]. The C-N bond of the Breslow intermediate can undergo homolysis to form a geminate radical pair[8]. This leads to radical [1,3]-rearrangements and the "Oka fragmentation," producing inactive tertiary alcohols and pyrimidines[8].

In biological systems, thiamine-dependent enzymes like benzoylformate decarboxylase (BFDC) must actively "steer" the reactive intermediate away from this unproductive radical fragmentation[9]. The enzyme's active site restricts the conformational freedom of the intermediate, raising the activation energy for homolysis and ensuring strict adherence to the productive heterolytic pathway[9].

Divergence of the Breslow intermediate into heterolytic and homolytic (radical) pathways.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocol for an intermolecular Stetter reaction is designed as a self-validating system, explaining the causality behind each methodological choice.

Protocol: Intermolecular Stetter Reaction via Thiazolium Catalysis Objective: Synthesize a 1,4-diketone from an aliphatic aldehyde and methyl vinyl ketone (MVK).

Step 1: System Preparation & Deoxygenation

• Action: Flame-dry a Schlenk flask under argon. Degas anhydrous ethanol via sparging.

• Causality: NHCs are highly sensitive to moisture and oxygen. Moisture irreversibly protonates the carbene back to the inactive azolium salt, while oxygen can oxidize the Breslow intermediate, leading to radical fragmentation[7].

• Validation Checkpoint: The solvent must register <10 ppm water via Karl Fischer titration.

Step 2: Reagent Loading

• Action: Add 3,4-dimethyl-5-(2-hydroxyethyl)thiazolium iodide (0.1 equiv), the target aldehyde (1.0 equiv), and MVK (1.2 equiv) into the flask.

• Causality: The thiazolium iodide salt is preferred over the chloride salt because the larger, softer iodide counterion dissociates more readily in ethanol, facilitating faster generation of the free carbene upon base addition.

Step 3: Base-Mediated Catalyst Activation

• Action: Add Triethylamine (Et 3​ N) (0.15 equiv) dropwise at room temperature.

• Causality: Et 3​ N is basic enough to deprotonate the thiazolium C2 proton (pKa ~ 17-19) but not strong enough to trigger the rapid, irreversible aldol condensation of the starting aldehyde.

• Validation Checkpoint: A slight yellowing of the solution indicates the formation of the active enaminol intermediate.

Step 4: Reaction Monitoring & Quenching

• Action: Stir at 70°C for 12 hours. Quench with saturated aqueous NH 4​ Cl.

• Causality: Mildly acidic quenching protonates the active catalyst, immediately arresting the catalytic cycle. It also partitions the water-soluble thiazolium salt into the aqueous layer, allowing pure extraction of the 1,4-diketone in the organic phase.

• Validation Checkpoint: Monitor via TLC (Hexanes:EtOAc 3:1). The disappearance of the aldehyde spot and the appearance of a UV-active product spot validates the progression of the cycle. Post-isolation 1 H NMR must show the disappearance of the aldehyde proton (~9.5 ppm) and the emergence of aliphatic diketone multiplets (~2.7-2.9 ppm).

References

• Shneine, J. K., Ahmad, S. M., & Zagheer, D. S. (2022). Recent Developments of Stetter Reaction: A Brief Review. Biomedicine and Chemical Sciences.

• Hawkes, K.J.; Yates, B.F. (2012). Understanding the Mechanism of the Intramolecular Stetter Reaction. A DFT Study. MDPI Molecules.

• Alwarsh, S. et al. (2016). Radical [1,3]-Rearrangements of Breslow Intermediates. Angewandte Chemie International Edition / PMC.

• Nemes, A. et al. (2012). On the Organocatalytic Activity of N-Heterocyclic Carbenes: Role of Sulfur in Thiamine. The Journal of Organic Chemistry (ACS).

• Linsky, T. et al. (2019). Sulfite-Catalyzed Nucleophilic Substitution Reactions with Thiamin and Analogous Pyrimidine Donors Proceed via an SNAE Mechanism. ResearchGate.

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Electronic and steric effects in Thiazolium, 5-(2-hydroxyethyl)-3,4-dimethyl- organocatalysts

An In-Depth Technical Guide to Electronic and Steric Effects in 5-(2-hydroxyethyl)-3,4-dimethylthiazolium Organocatalysts

Abstract

N-Heterocyclic Carbenes (NHCs) derived from thiazolium salts have emerged as a cornerstone of modern organocatalysis, enabling a wide array of synthetic transformations through the principle of umpolung, or polarity inversion.[1][2][3] This guide provides a detailed examination of the 5-(2-hydroxyethyl)-3,4-dimethylthiazolium salt, a close structural analog of the cofactor thiamine (Vitamin B1). We will dissect the fundamental electronic and steric properties inherent to this catalyst scaffold and explore how these features govern its reactivity, efficiency, and selectivity in key C-C bond-forming reactions such as the Benzoin and Stetter reactions. Through an analysis of catalytic cycles, mechanistic investigations, and established experimental protocols, this document serves as a comprehensive resource for researchers aiming to understand and rationally manipulate these powerful organocatalysts.

Introduction: The Thiazolium Salt as an NHC Precatalyst

The field of N-Heterocyclic Carbene (NHC) organocatalysis offers a powerful alternative to traditional metal-based catalysis for a multitude of C-C and C-heteroatom bond-forming reactions.[1][4] NHCs are highly versatile, acting as potent nucleophiles and strong bases, with their reactivity being readily tunable through modification of the heterocyclic scaffold.[1][4]

Thiazolium salts, first recognized for their catalytic potential in the context of thiamine's biochemical role, are stable precursors to thiazol-2-ylidenes, a key class of NHCs.[2][5] The deprotonation of a thiazolium salt at the C2 position generates the active carbene species. The specific catalyst of focus, 5-(2-hydroxyethyl)-3,4-dimethylthiazolium, is particularly significant due to its structural similarity to thiamine, making it a valuable model for studying fundamental catalytic principles. Its substituents—a methyl group at N3, a methyl group at C4, and a hydroxyethyl group at C5—impart a distinct combination of electronic and steric properties that define its catalytic behavior.

The Catalytic Cycle: A Foundation of Umpolung Reactivity

The catalytic prowess of thiazolium salts lies in their ability to achieve "umpolung" (polarity reversal) of an aldehyde's carbonyl carbon.[2][3] This process transforms the normally electrophilic carbonyl carbon into a potent nucleophile, historically known as an "active aldehyde" or Breslow intermediate.[2][5]

The generally accepted mechanism, first proposed by Breslow, involves several key steps:[2][6]

• Carbene Generation: In the presence of a base, the thiazolium salt is deprotonated at the acidic C2 position to form the nucleophilic N-heterocyclic carbene (NHC).

• Adduct Formation: The NHC attacks the electrophilic carbonyl carbon of an aldehyde, forming a tetrahedral adduct.

• Breslow Intermediate Formation: A proton transfer step yields the key Breslow intermediate, an enamine-like species. This intermediate is the nucleophilic "active aldehyde" equivalent that is central to the umpolung concept.[2][7]

• Nucleophilic Attack: The Breslow intermediate attacks an electrophile. In the Benzoin condensation , the electrophile is a second molecule of aldehyde.[6][8] In the Stetter reaction , it is a Michael acceptor (an α,β-unsaturated compound).[7][9]

• Product Formation & Catalyst Regeneration: Subsequent proton transfer and elimination of the NHC releases the final product and regenerates the active catalyst, allowing it to re-enter the catalytic cycle.

Caption: General catalytic cycle for thiazolium-catalyzed reactions.

Electronic Effects: The Engine of Reactivity

Electronic effects play a paramount role in determining the efficacy of a thiazolium catalyst.[10] They influence the ease of carbene formation, the nucleophilicity of the active catalyst, and the stability of key reaction intermediates.

• C2-H Acidity: The primary electronic feature of the thiazolium ring is the electron-withdrawing effect of the positively charged quaternary nitrogen atom. This effect acidifies the C2-proton, facilitating its removal by a base to generate the active NHC.[5] For the 5-(2-hydroxyethyl)-3,4-dimethylthiazolium salt, the substituents are generally electron-donating (methyl, alkyl), which slightly reduces the C2-H acidity compared to catalysts with electron-withdrawing N-aryl groups.[11]

• Carbene Nucleophilicity: While electron-withdrawing groups enhance C2-H acidity, they decrease the nucleophilicity of the resulting carbene. Conversely, the electron-donating methyl groups on the 3,4-dimethylthiazolium scaffold enhance the nucleophilicity of the carbene, promoting its initial attack on the aldehyde.

• Breslow Intermediate Stability: The stability of the Breslow intermediate is crucial for the reaction to proceed. The thiazolium ring itself helps to stabilize this intermediate through resonance. The electronic nature of the substituents further modulates this stability. Kinetic studies on related triazolium catalysts have shown that electron-withdrawing N-aryl substituents can significantly increase the rate of reactions where the formation of the Breslow intermediate is the rate-limiting step.[12][13] This is because these groups stabilize the buildup of electron density adjacent to the N-aryl ring in the transition state.[12]

Table 1: Influence of N-Aryl Substituents on Reaction Rates in Triazolium-Catalyzed Reactions (Illustrative Data)

N-Aryl Substituent	Electronic Nature	Relative Rate (νmax)[12][13]	Hammett Constant (σp)
4-MeO-Ph	Electron-Donating	Low	-0.27
Ph	Neutral	Medium	0.00
4-Cl-Ph	Electron-Withdrawing	High	+0.23
4-CF3-Ph	Strongly EWD	Very High	+0.54

Note: This table illustrates the general trend observed in related N-aryl triazolium systems, as detailed kinetic data for the specific N-methyl catalyst is less common. The principle remains the same: electron-withdrawing groups accelerate steps involving negative charge buildup near the substituent.

Caption: Contrasting electronic effects of substituents on the thiazolium ring.

Steric Effects: The Architect of Selectivity

Steric hindrance, arising from the spatial arrangement and size of substituents, is a critical factor that complements electronic effects, primarily influencing reaction rates and stereoselectivity.[14][15][16]

• Substrate Accessibility: The substituents on the thiazolium ring create a specific three-dimensional environment around the active C2 carbene center. For the 5-(2-hydroxyethyl)-3,4-dimethylthiazolium catalyst, the N3-methyl and C4-methyl groups are relatively small, creating an open and accessible catalytic site. This generally leads to high reaction rates as substrates can approach the carbene with minimal steric repulsion.

• Transition State Geometry: In asymmetric catalysis, bulky substituents are strategically employed to control the orientation of substrates in the transition state, thereby dictating the stereochemical outcome.[17][18] While the target catalyst is achiral, understanding this principle is key. Computational studies on chiral thiazolium and triazolium catalysts show that steric interactions between the catalyst's bulky groups and the substituents of the reacting aldehyde are decisive in favoring one transition state over another, leading to high enantioselectivity.[17][19][20] The lack of large, rigid steric directors on the 3,4-dimethylthiazolium scaffold means it is generally ineffective for asymmetric transformations.

• Catalyst Stability: Extremely bulky groups can sometimes hinder the desired reaction pathway or even prevent catalyst formation. A balance must be struck to provide sufficient steric influence for selectivity without impeding the fundamental catalytic steps.

Caption: Steric effects on substrate accessibility to the NHC active site.

The Interplay: A Case Study in the Stetter Reaction

The performance of the 5-(2-hydroxyethyl)-3,4-dimethylthiazolium catalyst in the Stetter reaction—the conjugate addition of an aldehyde to a Michael acceptor—perfectly illustrates the synergy of its electronic and steric features.[21][22]

• Electronic Profile: The electron-donating methyl groups enhance the carbene's nucleophilicity, facilitating a rapid initial attack on the aldehyde to form the Breslow intermediate.

• Steric Profile: The minimal steric bulk around the active site allows a wide range of aldehydes and Michael acceptors to participate in the reaction, making it a versatile and broadly applicable catalyst.[22]

However, this same profile makes it unsuitable for enantioselective variants of the reaction. For asymmetric Stetter reactions, catalysts with bulky, rigid N-aryl substituents (like N-mesityl or aminoindanol-derived scaffolds) are required to create a chiral pocket that differentiates between the two faces of the approaching Michael acceptor.[23][24] The 3,4-dimethylthiazolium catalyst, lacking this steric control, provides racemic products.

Experimental Protocols for Mechanistic Investigation

The following protocols are adapted from established literature procedures and provide a framework for synthesizing and utilizing thiazolium catalysts, and for analyzing their reaction kinetics.

Protocol 1: Synthesis of a Thiazolium Precatalyst

This protocol describes the synthesis of 3-benzyl-5-(2-hydroxyethyl)-4-methylthiazolium chloride, a commonly used analog. The synthesis of the title compound would follow by using methyl iodide or dimethyl sulfate instead of benzyl chloride.

Objective: To synthesize the thiazolium salt precatalyst via N-alkylation of the corresponding thiazole.

Methodology: [25]

• Combine 5-(2-hydroxyethyl)-4-methylthiazole (1.0 eq), freshly distilled benzyl chloride (1.0 eq), and absolute acetonitrile (approx. 3-4 mL per mmol of thiazole) in a round-bottomed flask equipped with a reflux condenser.

• Heat the mixture to reflux and maintain for 24 hours under an inert atmosphere (e.g., Nitrogen or Argon).

• Slowly cool the reaction mixture to room temperature to allow the product to precipitate.

• Collect the solid precipitate by vacuum filtration.

• Wash the solid with cold, dry acetonitrile to remove any unreacted starting materials.

• Dry the resulting white solid under vacuum to yield the final thiazolium salt.

Caption: Workflow for the synthesis of a thiazolium precatalyst.

Protocol 2: General Procedure for a Stetter Reaction

Objective: To perform a Stetter reaction using a thiazolium precatalyst to form a 1,4-dicarbonyl compound.

Methodology: [7][26]

• To a dry reaction vessel under an inert atmosphere, add the thiazolium salt precatalyst (e.g., 5-(2-hydroxyethyl)-3,4-dimethylthiazolium bromide, 0.1-0.2 eq).

• Add the aldehyde (1.2-1.5 eq) and the Michael acceptor (1.0 eq).

• Add a suitable anhydrous solvent (e.g., THF, CH2Cl2, or EtOH).

• Add a base (e.g., triethylamine (Et3N) or DBU, 1.0-1.5 eq) dropwise to the stirred solution at room temperature.

• Stir the reaction at the desired temperature (room temperature to 50 °C) and monitor its progress by TLC or GC-MS.

• Upon completion, quench the reaction by adding a dilute acid solution (e.g., 1 M HCl).

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous MgSO4, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Caption: Experimental workflow for a thiazolium-catalyzed Stetter reaction.

Protocol 3: Kinetic Analysis via ¹H NMR Spectroscopy

Objective: To determine the rate constants of the kinetically significant steps in a thiazolium-catalyzed reaction.

Methodology: [6][27]

• Prepare stock solutions in a deuterated solvent (e.g., MeOD): (a) a solution of the aldehyde, (b) a solution of the thiazolium salt catalyst, and (c) a buffer solution (e.g., Et3N / Et3N·HCl).

• Equilibrate all solutions to a constant temperature in a thermostated bath.

• In an NMR tube, combine aliquots of the aldehyde and buffer solutions.

• Acquire an initial ¹H NMR spectrum (t=0) to determine the precise initial concentrations of the reactants.

• Initiate the reaction by injecting the catalyst solution into the NMR tube, mixing rapidly, and placing it in the NMR spectrometer.

• Acquire ¹H NMR spectra at regular time intervals.

• Monitor the reaction progress by integrating the signals corresponding to the disappearance of the aldehyde and the appearance of the product.

• Plot the concentration of reactants and products versus time.

• Use initial rate analysis or integrated rate laws to determine the reaction order and calculate the relevant rate constants.

Caption: Workflow for kinetic analysis using ¹H NMR spectroscopy.

Conclusion and Future Outlook

The catalytic activity of the 5-(2-hydroxyethyl)-3,4-dimethylthiazolium salt is a finely tuned consequence of its electronic and steric properties. Its electron-donating substituents and sterically accessible active site render it a highly effective catalyst for a broad range of substrates in reactions like the Benzoin and Stetter condensations. However, these same features limit its utility in asymmetric synthesis, where significant steric bulk is required for stereocontrol.

This guide underscores a core principle of catalyst design: the rational modulation of electronic and steric parameters is the key to optimizing performance. Future research will continue to explore novel thiazolium scaffolds with tailored electronic and steric profiles to expand the scope of NHC catalysis, enabling more challenging transformations and achieving ever-higher levels of selectivity for the efficient synthesis of complex molecules.

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• Haake, P., & Bausher, L. P. (1971). Fundamental studies on models for thiamine. Generation of ylides of oxazolium, imidazolium, and thiazolium ions by decarboxylation. Applications to the structure of the thiamine ylide. Journal of the American Chemical Society, 93(25), 7045-9. [Link]

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• Pellegrinet, S. C., & Goodman, J. M. (2020). Unveiling the Delicate Balance of Steric and Dispersion Interactions in Organocatalysis Using High-Level Computational Methods. Journal of the American Chemical Society, 142(7), 3499–3510. [Link]

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Protocols & Analytical Methods

Application Note: N-Heterocyclic Carbene (NHC) Catalyzed Benzoin Condensation using 3,4-Dimethyl-5-(2-hydroxyethyl)thiazolium Iodide

Introduction & Scope

The benzoin condensation is a fundamental carbon-carbon bond-forming reaction that couples two aromatic aldehydes to yield an α-hydroxy ketone (benzoin). Historically, this transformation was catalyzed by highly toxic cyanide salts via the Lapworth mechanism. Modern synthetic protocols have largely replaced cyanide with N-heterocyclic carbenes (NHCs) generated in situ from thiazolium salts, offering a safer, highly tunable, and efficient organocatalytic approach[1][2].

This application note provides a comprehensive guide to utilizing 3,4-dimethyl-5-(2-hydroxyethyl)thiazolium iodide (CAS: 16311-69-6) as an NHC precatalyst[3][4]. Designed for researchers and drug development professionals, this document details the mechanistic causality, empirical optimization data, and a self-validating step-by-step protocol for implementing umpolung (polarity reversal) strategies in organic synthesis.

Mechanistic Insights: The Breslow Catalytic Cycle

Understanding the causality of the reaction is critical for troubleshooting and optimization. The catalytic cycle, originally proposed by Ronald Breslow in 1958, relies on the unique ability of the thiazolium-derived NHC to stabilize an acyl anion equivalent[2].

• Precatalyst Activation : 3,4-dimethyl-5-(2-hydroxyethyl)thiazolium iodide is a stable, bench-safe precatalyst[4]. The addition of a mild base (e.g., triethylamine, Et₃N) deprotonates the highly acidic C2 proton of the thiazolium ring, generating the active free carbene (NHC)[1].

• Nucleophilic Attack & Umpolung : The nucleophilic carbene attacks the electrophilic carbonyl carbon of the first benzaldehyde molecule, forming a tetrahedral intermediate[2].

• The Breslow Intermediate : A rapid proton transfer yields the critical enaminol species, widely known as the Breslow Intermediate. This step reverses the inherent polarity (umpolung) of the original aldehyde carbon, transforming it from an electrophile into a potent nucleophile[1][5].

• C-C Bond Formation & Turnover : The Breslow intermediate attacks a second molecule of benzaldehyde. Subsequent proton transfer and elimination of the NHC catalyst release the benzoin product and regenerate the active catalyst to sustain the cycle[2]. Kinetic studies indicate that no single step is fully rate-determining; rather, the formation of the tetrahedral intermediate, its deprotonation, and the C-C bond formation all share rate-determining influence[6].

Mechanistic pathway of the NHC-catalyzed benzoin condensation via the Breslow intermediate.

Experimental Methodology & Protocol

Expertise & Causality : While N-benzyl thiazolium salts are common, authoritative synthetic procedures note that N-methyl substituted catalysts (such as 3,4-dimethyl-5-(2-hydroxyethyl)thiazolium iodide) often provide superior yields for standard aromatic benzoins, avoiding steric hindrance and side reactions associated with the benzyl group[7]. The 5-(2-hydroxyethyl) moiety significantly enhances the catalyst's solubility in polar protic solvents like ethanol, facilitating a homogeneous catalytic cycle[4][7].

Materials and Reagents

• Benzaldehyde : Must be freshly distilled to remove benzoic acid. Causality: Trace benzoic acid will neutralize the basic Et₃N, stalling the initiation step.

• 3,4-Dimethyl-5-(2-hydroxyethyl)thiazolium iodide : Precatalyst (>98% purity)[3].

• Triethylamine (Et₃N) : Anhydrous.

• Ethanol : Absolute, anhydrous.

• Nitrogen (N₂) gas : For inert atmosphere.

Step-by-Step Protocol: Homo-Coupling of Benzaldehyde

Self-Validating System : This protocol is designed to provide immediate visual feedback. The initial deprotonation causes a slight color shift (clear to pale yellow/orange), confirming active NHC generation. Upon completion, the reaction validates itself through the sudden precipitation of a dense crystalline mass upon cooling, as benzoin is highly insoluble in cold ethanol compared to the starting materials.

• Preparation : To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3,4-dimethyl-5-(2-hydroxyethyl)thiazolium iodide (0.10 equiv, 10 mol%).

• Solvent & Substrate Addition : Purge the flask with N₂ for 5 minutes. Add absolute ethanol (10 mL per gram of aldehyde), followed by freshly distilled benzaldehyde (1.0 equiv).

• Catalyst Activation : Introduce triethylamine (0.15 equiv) dropwise via syringe. Observe the slight darkening of the solution, indicating carbene generation.

• Reaction Execution : Heat the mixture to 70–80 °C (reflux) under continuous stirring for 2 to 4 hours. Causality: Maintaining optimal temperature overcomes the activation energy for C-C bond formation without promoting thermal degradation of the Breslow intermediate[6].

• Isolation : Remove the flask from the heat source and allow it to cool to room temperature. Transfer the flask to an ice bath (0–5 °C) for 30 minutes. The benzoin product will precipitate as a white/pale yellow crystalline solid[7].

• Purification : Collect the precipitate via vacuum filtration using a Büchner funnel. Wash the filter cake with ice-cold aqueous ethanol (1:1 v/v) to remove residual catalyst. Recrystallize from hot ethanol to afford pure benzoin.

Step-by-step experimental workflow for the isolation and purification of benzoin.

Quantitative Data & Optimization

Reaction conditions heavily influence the equilibrium of the Breslow intermediate formation. Table 1 summarizes typical optimization parameters and their causal effects on yield when using N-alkyl thiazolium iodide catalysts.

Table 1: Optimization of Reaction Parameters for NHC-Catalyzed Benzoin Condensation

Parameter	Variable	Effect on Yield / Causality
Base	Et₃N (pKa ~10.7)	Optimal. Strong enough to deprotonate thiazolium, weak enough to avoid Cannizzaro side-reactions.
Base	NaOH / KOH	Poor. Induces competing Cannizzaro reaction and rapid catalyst degradation.
Solvent	Ethanol (Absolute)	Optimal. Solubilizes the 2-hydroxyethyl-substituted catalyst; product easily precipitates upon cooling[7].
Solvent	THF / DCM	Moderate to Poor. Reduced solubility of the ionic thiazolium precatalyst limits NHC generation.
Temperature	70–80 °C (Reflux)	Optimal. Overcomes the activation energy for C-C bond formation without degrading the active NHC[6].
Temperature	25 °C (Room Temp)	Poor. Reaction stalls at the tetrahedral intermediate; extremely slow turnover.

Troubleshooting & Best Practices

• Atmosphere Requirements : Why use an inert atmosphere? While the benzoin condensation itself does not strictly require air-free conditions, the resulting α-hydroxy ketone (benzoin) is highly susceptible to air oxidation, forming the diketone (benzil) in the presence of basic NHC catalysts.

• Aldehyde Purity : If the reaction fails to initiate (no color change upon base addition, no precipitation after cooling), the most common culprit is benzoic acid contamination in the benzaldehyde. Always verify aldehyde purity via NMR or perform a fresh distillation prior to use.

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Generation of Free N-Heterocyclic Carbenes from 5-(2-hydroxyethyl)-3,4-dimethylthiazolium Salts: An Application and Protocol Guide

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed protocol and in-depth scientific background for the generation of free N-heterocyclic carbenes (NHCs) from 5-(2-hydroxyethyl)-3,4-dimethylthiazolium salts. This class of NHCs, derived from a thiamine analogue, holds significant potential in organocatalysis and as ligands in transition-metal catalysis. This document emphasizes the underlying chemical principles, provides a step-by-step experimental procedure, and addresses critical aspects of handling and characterization.

Introduction: The Significance of Thiazolium-Derived NHCs

N-Heterocyclic carbenes (NHCs) have emerged as a pivotal class of molecules in modern chemistry since their isolation and characterization.[1][2] These stable singlet carbenes, featuring a divalent carbon atom within a heterocyclic ring, are potent σ-donors and have found widespread application as organocatalysts and as ancillary ligands for transition metals.[3][4] Thiazolium-based NHCs, in particular, draw inspiration from the biological activity of thiamine (Vitamin B1), where the thiazolium moiety is crucial for its coenzymatic role in key metabolic reactions.[5]

The generation of a free NHC from its corresponding azolium salt precursor is typically achieved through deprotonation of the acidic proton at the C2 position of the heterocyclic ring. The resulting carbene is a highly reactive nucleophilic species. The 5-(2-hydroxyethyl)-3,4-dimethylthiazolium salt is a readily accessible precursor that, upon deprotonation, yields an NHC functionalized with a hydroxyl group. This hydroxyl moiety can influence the carbene's stability, solubility, and catalytic activity, and offers a potential handle for further functionalization or immobilization.

The Chemistry of NHC Generation: A Mechanistic Overview

The core of generating a free NHC from a thiazolium salt lies in a simple acid-base reaction. The proton at the C2 position of the thiazolium ring is acidic due to the electron-withdrawing effect of the adjacent positively charged nitrogen atom. The pKa of thiazolium salts in DMSO has been a subject of computational studies, providing insights into their acidity.[6] Treatment with a sufficiently strong, non-nucleophilic base abstracts this proton to yield the neutral, free NHC.

The choice of base is critical to the success of the deprotonation. The base must be strong enough to overcome the pKa of the thiazolium C2-H but should not be overly nucleophilic to avoid undesired side reactions with the thiazolium salt or the resulting NHC. Sterically hindered strong bases are often preferred. The equilibrium of this reaction is depicted below:

Figure 1: General equilibrium for the deprotonation of a thiazolium salt to form a free N-heterocyclic carbene.

The presence of the hydroxyl group on the C5 substituent may influence the acidity of the C2 proton and the stability of the resulting carbene. It is also a potential site for secondary reactions, a consideration that must be taken into account during the experimental design.

Experimental Protocol: Generation of Free NHC

This protocol provides a generalized procedure for the deprotonation of 5-(2-hydroxyethyl)-3,4-dimethylthiazolium salts using potassium hexamethyldisilazide (KHMDS). It is imperative that all manipulations are performed under a dry, inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents, as free NHCs are highly air- and moisture-sensitive.

Materials and Equipment

Material	Grade	Supplier	Notes
5-(2-hydroxyethyl)-3,4-dimethylthiazolium salt	≥98%	Commercially available	Dry thoroughly under vacuum before use.
Potassium hexamethyldisilazide (KHMDS)	Solution in THF (e.g., 0.5 M) or solid	Commercially available	Handle as a strong, air-sensitive base.
Anhydrous Tetrahydrofuran (THF)	Driest available grade	Commercially available	Purified using a solvent purification system.
Anhydrous Hexane or Pentane	Driest available grade	Commercially available	For washing and precipitation.
Celite®	---	Commercially available	For filtration.
Schlenk flasks and other glassware	---	---	Flame-dried under vacuum before use.
Magnetic stirrer and stir bars	---	---	---
Syringes and needles	---	---	For transfer of air-sensitive reagents.
Inert gas supply (Argon or Nitrogen)	High purity	---	---

Step-by-Step Procedure

Figure 2: Experimental workflow for the generation of the free NHC.

• Preparation of the Thiazolium Salt Solution: In a flame-dried Schlenk flask under an inert atmosphere, add the 5-(2-hydroxyethyl)-3,4-dimethylthiazolium salt (1.0 equivalent). To this, add anhydrous THF (to a concentration of approximately 0.1 M) via a syringe and stir until the salt is fully dissolved or a fine suspension is formed.

• Cooling: Cool the flask to -78 °C using a dry ice/acetone bath. This is crucial to control the exothermic reaction upon addition of the strong base and to enhance the stability of the resulting free NHC.

• Addition of KHMDS: Slowly add a solution of KHMDS in THF (1.05 equivalents) to the cooled and stirring thiazolium salt solution via a syringe. The addition should be dropwise to maintain a low temperature and prevent localized high concentrations of the base. A color change may be observed upon addition.

• Reaction: Allow the reaction mixture to stir at -78 °C for 1-2 hours. After this period, remove the cooling bath and allow the reaction to slowly warm to room temperature. Continue stirring for an additional 2-12 hours.

• Monitoring the Reaction: The progress of the deprotonation can be monitored by ¹H NMR spectroscopy.[7] To do this, carefully take a small aliquot from the reaction mixture under inert conditions and quench it with a drop of D₂O in an NMR tube. The disappearance of the characteristic singlet for the C2-H proton of the thiazolium salt (typically in the region of 9-11 ppm) indicates the formation of the NHC.

• Work-up and Isolation: Upon completion of the reaction, the potassium salt byproduct (e.g., KCl if the starting salt was a chloride) and any unreacted KHMDS can be removed by filtration through a pad of Celite® under inert atmosphere. The Celite® should be packed in a filter cannula or a Schlenk filter funnel. The filtrate contains the free NHC in THF. The solvent can be removed under reduced pressure to yield the free NHC, which is often an oil or a low-melting solid. For further purification, precipitation by adding a non-polar solvent like hexane or pentane can be attempted.

• Storage: The isolated free NHC is highly air- and moisture-sensitive and should be stored under an inert atmosphere at low temperatures (e.g., in a freezer inside a glovebox).

Characterization of the Free NHC

The successful generation of the free NHC should be confirmed by spectroscopic methods.

• ¹H NMR Spectroscopy: The most telling evidence is the disappearance of the acidic C2-H proton signal from the thiazolium salt precursor.[7] The other proton signals of the molecule will also shift upon deprotonation.

• ¹³C NMR Spectroscopy: The carbene carbon (C2) exhibits a characteristic downfield chemical shift, typically in the range of 200-250 ppm.[8] This is a definitive indicator of NHC formation.

Safety and Handling Precautions

• Strong Bases: KHMDS is a strong, corrosive, and air-sensitive base.[2][9] It should be handled with extreme care under an inert atmosphere. Always wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and compatible gloves.[10][11][12]

• Air-Sensitive Compounds: The free NHC is highly reactive towards oxygen and moisture. All manipulations must be carried out using standard Schlenk line or glovebox techniques.[13]

• Solvents: Anhydrous THF can form explosive peroxides. Ensure that the solvent is fresh and tested for peroxides before use.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Incomplete Deprotonation	Insufficient amount of base.	Use a slight excess of KHMDS (1.05-1.1 eq).
Poor quality of base.	Use a freshly opened bottle of KHMDS or titrate the solution to determine its exact concentration.
Presence of moisture.	Ensure all glassware is rigorously dried and solvents are anhydrous.
Decomposition of NHC	Reaction temperature too high.	Maintain a low temperature during base addition and the initial reaction period.
Presence of air or moisture.	Improve inert atmosphere techniques.
Inherent instability of the NHC.	Consider using the NHC in situ for subsequent reactions without isolation.
Low Yield of Isolated NHC	Losses during filtration or transfer.	Ensure efficient transfer techniques under inert atmosphere.
Product is an oil and difficult to handle.	After solvent removal, use the crude NHC directly or attempt co-distillation with a high-boiling point, inert solvent.

Conclusion

The generation of free N-heterocyclic carbenes from 5-(2-hydroxyethyl)-3,4-dimethylthiazolium salts is a straightforward yet sensitive procedure that requires careful attention to anhydrous and anaerobic conditions. The protocol outlined in this guide, based on the deprotonation with KHMDS, provides a reliable method for accessing this functionalized NHC. The resulting carbene, with its appended hydroxyl group, offers exciting opportunities for the development of novel catalysts and functional materials. Thorough characterization by NMR spectroscopy is essential to confirm the successful formation of the desired product. By adhering to the detailed procedures and safety precautions, researchers can confidently synthesize and utilize these valuable chemical entities in their scientific endeavors.

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Application Note: High-Efficiency Organocatalytic Umpolung of Aldehydes Using 5-(2-Hydroxyethyl)-3,4-dimethylthiazolium Salts

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocol

Introduction to Thiazolium-Catalyzed Umpolung

The concept of umpolung (polarity reversal) has fundamentally reshaped retrosynthetic analysis in modern organic chemistry[1]. Traditionally, the carbonyl carbon of an aldehyde acts as an electrophile. However, through N-heterocyclic carbene (NHC) organocatalysis, this innate reactivity can be inverted, transforming the aldehyde carbon into a nucleophilic acyl anion equivalent[2].

This transformation is elegantly mediated by 5-(2-hydroxyethyl)-3,4-dimethylthiazolium iodide (CAS: 16311-69-6)[3], a synthetic precatalyst structurally derived from the thiazolium core of thiamine (Vitamin B1). When subjected to a mild base, this thiazolium salt deprotonates at the C2 position to generate a highly reactive free carbene. The resulting NHC facilitates critical carbon-carbon bond-forming reactions, most notably the Benzoin Condensation (homo- or cross-coupling of aldehydes) and the Stetter Reaction (1,4-addition of aldehydes to Michael acceptors)[4].

Mechanistic Insights: The Breslow Intermediate

To deploy this catalyst effectively, one must understand the causality of the reaction network. In 1958, Ronald Breslow elucidated the mechanism of thiamine action, proposing a critical enaminol intermediate that now bears his name. Recent advancements in NMR spectroscopy and X-ray crystallography have successfully trapped and characterized these elusive species, validating Breslow's original hypothesis[5][6].

Why use 5-(2-hydroxyethyl)-3,4-dimethylthiazolium?

• Optimal pKa: The C2 proton of the thiazolium ring possesses an ideal acidity profile, allowing for reversible deprotonation by amine bases (e.g., Et₃N, DBU) without triggering competing base-catalyzed side reactions like aldol condensations[1].

• Transition State Stabilization: The 2-hydroxyethyl pendant arm is not merely a structural artifact; it enhances solubility in polar media and provides critical hydrogen-bonding interactions that stabilize the zwitterionic transition states during the nucleophilic attack[7].

• Redox Potentials: Electrochemical studies have shown that Breslow-type enolates derived from thiazolium salts possess highly favorable oxidation potentials, making them exceptionally potent nucleophiles for both ionic and single-electron transfer (SET) pathways[8].

Caption: Catalytic cycle of NHC-catalyzed aldehyde umpolung via the Breslow intermediate.

Reaction Parameters and Quantitative Data

The choice of solvent, base, and temperature dictates whether the reaction favors homocoupling (Benzoin) or conjugate addition (Stetter)[4]. The table below summarizes the optimized parameters for standard workflows.

Reaction Type	Catalyst Loading	Preferred Base	Solvent System	Temp (°C)	Typical Yield
Benzoin Condensation	5 – 10 mol%	Et₃N or NaOH	EtOH or H₂O	25 – 60	80 – 95%
Intermolecular Stetter	10 – 20 mol%	Et₃N or DBU	THF or 1,4-Dioxane	60 – 90	60 – 85%
Intramolecular Stetter	10 – 15 mol%	KHMDS or DBU	Toluene or THF	25 – 80	75 – 95%

Note: While robust, thiazolium precatalysts can be sensitive to steric hindrance. For highly hindered aliphatic aldehydes, alternative triazolium or oxazolium salts may be required[9].

Standardized Experimental Workflows

To ensure a self-validating and reproducible system, the following protocols integrate real-time reaction monitoring and strict environmental controls. Free carbenes are susceptible to oxidation and hydrolysis; therefore, inert atmosphere techniques are mandatory for optimal yields[1].

Caption: Standardized workflow for thiazolium-catalyzed umpolung reactions.

Protocol A: Benzoin Condensation (Synthesis of α-Hydroxy Ketones)

Objective: Homocoupling of benzaldehyde to yield benzoin.

• Preparation: Flame-dry a 50 mL Schlenk flask equipped with a magnetic stir bar. Purge with Argon for 15 minutes.

• Catalyst Loading: Add 5-(2-hydroxyethyl)-3,4-dimethylthiazolium iodide (0.10 equiv, 10 mol%) to the flask.

• Solvent Addition: Inject 10 mL of anhydrous, degassed ethanol. Stir until the precatalyst is fully dissolved.

• Activation: Inject triethylamine (Et₃N) (0.15 equiv). The solution will transition to a pale yellow color, indicating the formation of the free carbene. Stir for 5 minutes at room temperature.

• Substrate Addition: Slowly add benzaldehyde (1.0 equiv, 10 mmol) via syringe.

• Incubation: Heat the reaction mixture to 60 °C using an oil bath. Monitor the reaction via TLC (Hexanes/EtOAc 4:1). The reaction is typically complete within 2–4 hours.

• Quenching & Workup: Cool to room temperature. Concentrate the mixture under reduced pressure. Partition the residue between dichloromethane (DCM) and water. Extract the aqueous layer twice with DCM.

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify via recrystallization (from hot ethanol) or flash chromatography to afford pure benzoin.

Protocol B: Intermolecular Stetter Reaction (Synthesis of 1,4-Dicarbonyls)

Objective: Coupling of an aliphatic/aromatic aldehyde with a Michael acceptor (e.g., ethyl acrylate).

• Preparation: In an Argon-purged Schlenk flask, suspend 5-(2-hydroxyethyl)-3,4-dimethylthiazolium iodide (0.20 equiv, 20 mol%) in anhydrous 1,4-dioxane (0.5 M relative to the aldehyde).

• Activation: Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (0.25 equiv) dropwise. Stir for 10 minutes at room temperature to ensure complete generation of the NHC.

• Substrate Addition: Add the aldehyde (1.0 equiv) followed immediately by the Michael acceptor (1.2 equiv). Causality Note: Adding the Michael acceptor in slight excess suppresses the competing Benzoin homocoupling pathway[10].

• Incubation: Heat the mixture to 80 °C. Monitor the consumption of the aldehyde via GC-MS or TLC. Reaction times vary from 12 to 24 hours depending on the steric bulk of the substrates.

• Quenching & Workup: Cool the reaction to room temperature and quench with saturated aqueous NH₄Cl (10 mL) to neutralize the base and destroy the active catalyst. Extract with ethyl acetate (3 x 15 mL).

• Purification: Dry the combined organic layers over MgSO₄, filter, and concentrate. Purify the crude 1,4-dicarbonyl product via flash column chromatography on silica gel.

References

• Enders, D., Niemeier, O., & Henseler, A. (2007). Organocatalysis by N-Heterocyclic Carbenes. Chemical Reviews, 107(12), 5606-5655.1

• Breslow, R. (1958). On the Mechanism of Thiamine Action. IV. Evidence from Studies on Model Systems. Journal of the American Chemical Society, 80(14), 3719-3726.

• Berkessel, A., et al. (2013). Characterization of the key intermediates of carbene-catalyzed umpolung by NMR spectroscopy and X-ray diffraction: breslow intermediates, homoenolates, and azolium enolates. Angewandte Chemie International Edition, 52(42), 11158-11162. 5

• Stetter, H. (1976). Catalyzed Addition of Aldehydes to Activated Double Bonds—A New Synthetic Approach. Angewandte Chemie International Edition in English, 15(11), 639-647. 4

• Bugaut, X., & Glorius, F. (2012). Organocatalytic umpolung: N-heterocyclic carbenes and beyond. Chemical Society Reviews, 41(10), 3511-3522. 2

• ChemicalBook. (2026). 3,4-DIMETHYL-5-(2-HYDROXYETHYL)THIAZOLIUM IODIDE | CAS: 16311-69-6. 3

• Crocker, R. D., et al. (2018). Oxazolium Salts as Organocatalysts for the Umpolung of Aldehydes. Organic Letters, 20(18), 5658-5662. 9

• Zhang, J., et al. (2021). Quantum Tunneling on Carbene Organocatalysis: Breslow Intermediate Formation via Water-Bridges. ACS Catalysis, 11(24), 14952-14960. 7

• Ishii, T., et al. (2024). Boosting N-Heterocyclic Carbene Radical Organocatalysis with Nickel Chemistry. ACS Publications. 8

• Biju, A. T., et al. (2025). Design and Development of Carbene-Catalyzed Intramolecular Vinylogous Stetter Reaction. The Journal of Organic Chemistry. 10

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Application Note: Chemoselective Cross-Benzoin Reactions Catalyzed by 5-(2-Hydroxyethyl)-3,4-dimethylthiazolium Salts

Executive Summary

The cross-benzoin reaction is a powerful atom-economical transformation that couples two different aldehydes to form an unsymmetrical α-hydroxy ketone. While traditional cyanide catalysis is largely limited to homocoupling, the advent of N-heterocyclic carbene (NHC) organocatalysis has enabled highly versatile umpolung (polarity-reversal) strategies. This application note details the mechanistic principles and optimized experimental protocols for performing chemoselective cross-benzoin reactions using the classic precatalyst 5-(2-hydroxyethyl)-3,4-dimethylthiazolium chloride (often referred to as Stetter's catalyst or the Vitamin B1 analog).

Mechanistic Causality: The Umpolung Paradigm

To successfully execute a cross-benzoin reaction, one must understand the kinetic and thermodynamic forces governing the catalytic cycle. In 1958, [1], establishing the formation of the active acyl anion equivalent.

The causality of the reaction proceeds as follows:

• Carbene Generation : The thiazolium precatalyst is deprotonated at the C2 position by a mild organic base (e.g., DBU or Et₃N) to generate the active NHC. The 5-(2-hydroxyethyl) group is critical; it mimics the biological cofactor thiamine pyrophosphate, providing potential hydrogen-bonding stabilization during the transition states.

• Nucleophilic Attack & Umpolung : The NHC attacks the "donor" aldehyde. Deprotonation of the resulting tetrahedral intermediate yields the Breslow intermediate —an enaminol that reverses the innate electrophilicity of the aldehyde carbon, rendering it nucleophilic.

• Chemoselectivity Challenge : The inherent challenge in cross-benzoin reactions is the lack of chemoselectivity, often resulting in a statistical mixture of homocoupled and cross-coupled products[2]. To circumvent this, researchers exploit electronic differences or use a slow-addition protocol. By slowly introducing an aliphatic donor aldehyde into a solution containing the catalyst and an aromatic acceptor aldehyde, the aliphatic aldehyde rapidly forms the Breslow intermediate but is kept at a low steady-state concentration. This prevents aliphatic-aliphatic homocoupling and forces the intermediate to attack the more abundant, highly electrophilic aromatic acceptor[3].

Catalytic Workflow Visualization

Catalytic cycle of the NHC-mediated cross-benzoin reaction highlighting the Breslow intermediate.

Experimental Protocol: Self-Validating Cross-Benzoin Methodology

This protocol describes the chemoselective coupling of an aliphatic donor aldehyde (e.g., hexanal) with an aromatic acceptor aldehyde (e.g., 4-chlorobenzaldehyde) utilizing a syringe-pump slow-addition technique to enforce kinetic control.

Materials & Reagents

• Precatalyst : 5-(2-hydroxyethyl)-3,4-dimethylthiazolium chloride (20 mol%)

• Base : 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (20 mol%)

• Donor Aldehyde : Hexanal (3.0 equiv)

• Acceptor Aldehyde : 4-Chlorobenzaldehyde (1.0 equiv, 1.0 mmol scale)

• Solvent : Anhydrous Tetrahydrofuran (THF), 0.2 M

Step-by-Step Procedure

• Inert Atmosphere Setup : Flame-dry a 25 mL two-neck Schlenk flask equipped with a magnetic stir bar. Backfill with Argon. Causality: The Breslow intermediate is highly susceptible to aerobic oxidation, which would prematurely terminate the catalytic cycle and yield carboxylic acid byproducts.

• Precatalyst Activation : Add 5-(2-hydroxyethyl)-3,4-dimethylthiazolium chloride (38.7 mg, 0.20 mmol) and 4-chlorobenzaldehyde (140.6 mg, 1.0 mmol) to the flask. Dissolve in 4.0 mL of anhydrous THF.

• Base Addition : Inject DBU (30 μL, 0.20 mmol) dropwise into the stirring suspension at room temperature. Self-Validation: The reaction mixture will immediately transition from colorless to a distinct pale yellow, visually confirming the deprotonation of the thiazolium salt and the generation of the active NHC.

• Temperature Equilibration : Heat the reaction mixture to 65 °C using a pre-calibrated oil bath.

• Slow Addition of Donor : Dilute hexanal (360 μL, 3.0 mmol) in 1.0 mL of anhydrous THF. Load this solution into a gas-tight syringe and add it to the reaction mixture via a syringe pump over a period of 4 hours (0.25 mL/h). Causality: Slow addition maintains a near-zero concentration of the unreacted donor aldehyde, suppressing aliphatic homocoupling and driving the cross-coupling trajectory.

• Reaction Quenching : Once the addition is complete, stir for an additional 30 minutes. Quench the reaction by adding 5.0 mL of saturated aqueous NH₄Cl.

• Workup : Extract the aqueous layer with Ethyl Acetate (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Self-Validation & Quality Control

• TLC Monitoring : Elute with Hexanes/EtOAc (4:1). The desired cross-benzoin product (an α-hydroxy ketone) will appear as a new UV-active spot with a significantly lower Rf​ value (~0.3) compared to the starting aromatic aldehyde (~0.7) due to the introduction of the polar hydroxyl group.

• NMR Validation : Isolate the product via flash column chromatography. In the ¹H NMR (CDCl₃) spectrum, confirm the success of the cross-coupling by identifying the diagnostic α-proton (CH-OH). This proton typically resonates as a distinct doublet or multiplet between 4.5 ppm and 5.5 ppm , completely distinct from the original aldehydic protons (which disappear from the 9.5–10.5 ppm region).

Quantitative Data: Optimization of Reaction Parameters

The choice of base and solvent dictates the equilibrium between the dormant thiazolium salt and the active carbene, directly impacting both yield and chemoselectivity. The data below summarizes the optimization landscape for the cross-benzoin reaction[4].

Entry	Solvent	Base (20 mol%)	Temp (°C)	Addition Protocol	Yield (%)	Chemoselectivity (Cross:Homo)
1	EtOH	Et₃N	80	Bolus (All at once)	42	1.5 : 1
2	THF	DBU	65	Bolus (All at once)	55	2.1 : 1
3	CH₂Cl₂	DBU	25	Bolus (All at once)	38	1.2 : 1
4	THF	KHMDS	25	Bolus (All at once)	15	1.0 : 1
5	THF	DBU	65	Slow Addition (4h)	81	>10 : 1

Note: Strong, irreversible bases like KHMDS (Entry 4) often lead to rapid catalyst degradation and undesired side reactions (e.g., aldol condensation), whereas amidine bases like DBU provide the optimal basicity ( pKa​ ~ 12 in water) to maintain a steady concentration of the active NHC.

References

• Breslow, R. (1958). On the Mechanism of Thiamine Action. IV. Evidence from Studies on Model Systems. Journal of the American Chemical Society. URL:[Link]

• Thai, K., Langdon, S. M., Bilodeau, F., & Gravel, M. (2015). Origin of Chemoselectivity in N-Heterocyclic Carbene Catalyzed Cross-Benzoin Reactions: DFT and Experimental Insights. The Journal of Organic Chemistry. URL:[Link]

• Langdon, S. M., Wilde, M. M. D., Thai, K., & Gravel, M. (2014). Chemoselective N-Heterocyclic Carbene-Catalyzed Cross-Benzoin Reactions: Importance of the Fused Ring in Triazolium Salts. Journal of the American Chemical Society. URL:[Link]

• Delany, E. G., & Connon, S. J. (2012). Highly chemoselective intermolecular cross-benzoin reactions using an ad hoc designed novel N-heterocyclic carbene catalyst. Organic & Biomolecular Chemistry. URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Chemoselective N-Heterocyclic Carbene-Catalyzed Cross-Benzoin Reactions: Importance of the Fused Ring in Triazolium Salts [organic-chemistry.org]

Intramolecular Stetter reaction conditions with Thiazolium, 5-(2-hydroxyethyl)-3,4-dimethyl-

Application Note: Intramolecular Stetter Reaction using 5-(2-Hydroxyethyl)-3,4-dimethylthiazolium Salts

1. Executive Summary & Scope As a Senior Application Scientist, I frequently encounter challenges in synthesizing complex, sterically hindered cyclic frameworks. The Stetter reaction is a fundamental umpolung (polarity reversal) transformation that facilitates the conjugate addition of an aldehyde to an α,β -unsaturated compound (Michael acceptor), yielding 1,4-dicarbonyls[1]. While classical intermolecular variants often suffer from competing benzoin condensation, the intramolecular Stetter reaction leverages proximity effects to construct complex carbocyclic and heterocyclic rings efficiently[2].

This technical guide details the optimized use of the robust, commercially available precatalyst Thiazolium, 5-(2-hydroxyethyl)-3,4-dimethyl- (commonly utilized as its chloride or bromide salt) for these cyclizations.

2. Mechanistic Causality & Catalyst Selection The selection of 5-(2-hydroxyethyl)-3,4-dimethylthiazolium over other N-heterocyclic carbene (NHC) precursors is grounded in its stability and the unique physicochemical properties imparted by its side chains.

• Deprotonation & Carbene Generation: A non-nucleophilic or mild base removes the acidic C2 proton of the thiazolium ring to generate the active NHC[3].

• Umpolung Activation: The highly nucleophilic carbene attacks the tethered aldehyde. A subsequent proton shift generates the critical Breslow intermediate [1]. This intermediate masks the normally electrophilic aldehyde carbon as a nucleophilic enaminol.

• Cyclization: The enaminol undergoes an intramolecular Michael addition into the tethered acceptor. The 2-hydroxyethyl side chain is hypothesized to aid in transition-state stabilization via hydrogen bonding, directing the stereochemical outcome and accelerating the C-C bond formation.

• Turnover: Subsequent proton transfer and collapse of the tetrahedral intermediate release the cyclic 1,4-dicarbonyl product and regenerate the free carbene to continue the catalytic cycle[3].

Mechanistic pathway of the thiazolium-catalyzed intramolecular Stetter reaction.

3. Reaction Optimization: Causality of Conditions The success of the intramolecular Stetter reaction depends heavily on the interplay between the base and the solvent. The thiazolium salt must be fully dissolved, and the base must be strong enough to deprotonate the C2 position without acting as a nucleophile toward the Michael acceptor.

Table 1: Quantitative Optimization Matrix for Thiazolium-Catalyzed Cyclizations

Base (Equiv)	Solvent System	Temp (°C)	Yield Expectation	Causality & Application Notes
Et 3​ N (0.5)	Ethanol or Dioxane	70–80°C	60–85%	Standard Conditions: Protic solvents (EtOH) facilitate the crucial proton transfer steps in the catalytic cycle[1]. Best for robust aromatic aldehydes.
DBU (0.3)	THF	65°C	50–75%	Aliphatic Substrates: DBU is strictly non-nucleophilic. This prevents unwanted transesterification or Michael addition of the base itself into unactivated esters[4].
NaOAc (0.5)	Ethanol	80°C	40–60%	Mild Classical: A highly mild base used when substrates are extremely base-sensitive (e.g., prone to epimerization)[2]. Slower reaction kinetics.
Et 3​ N (0.5)	[bmim]PF 6​ (Ionic Liquid)	RT–50°C	80–98%	Green Chemistry: Ionic liquids accelerate carbene formation and stabilize the Breslow intermediate, allowing for lower temperatures and solvent recycling[5][6].

4. Self-Validating Experimental Protocol This protocol is designed for the cyclization of a tethered aliphatic/aromatic aldehyde to an α,β -unsaturated ester or ketone using Thiazolium, 5-(2-hydroxyethyl)-3,4-dimethyl- chloride. Every step includes an analytical validation checkpoint to ensure systemic integrity.

Step-by-step experimental workflow for the intramolecular Stetter cyclization.

Materials Required:

• Substrate: Tethered aldehyde-Michael acceptor (1.0 mmol)

• Precatalyst: 5-(2-hydroxyethyl)-3,4-dimethylthiazolium chloride (0.20 mmol, 20 mol%)

• Base: 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (0.30 mmol, 30 mol%)

• Solvent: Anhydrous Tetrahydrofuran (THF) (10 mL)

Step-by-Step Methodology:

• Solvent Degassing (Critical Causality Step): Sparge the anhydrous THF with dry Argon or Nitrogen for at least 15 minutes prior to use.

  • Causality: Free NHC carbenes are highly susceptible to oxidation by dissolved oxygen. Failure to degas will result in irreversible oxidative degradation of the catalyst to a catalytically dead thiazolone[2].

• Reagent Assembly: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the substrate (1.0 mmol) and the thiazolium precatalyst (0.20 mmol).

• Inert Atmosphere: Evacuate and backfill the flask with Argon three times. Add the degassed THF (10 mL) via a gas-tight syringe.

• Carbene Generation: Add the DBU (0.30 mmol) dropwise at room temperature.

  • Self-Validation Check: Monitor the solution visually. A distinct color change (typically to pale yellow or deep orange) should be observed immediately. This chromic shift validates the deprotonation of the thiazolium salt and the successful formation of the active carbene/Breslow intermediate[3].

• Thermal Cyclization: Heat the reaction mixture to 65°C (reflux for THF). Monitor the reaction via Thin Layer Chromatography (TLC) using a 10-20% EtOAc in Hexanes gradient.

  • Self-Validation Check: The disappearance of the UV-active/stainable aldehyde spot (often stains strongly with 2,4-DNP or p-Anisaldehyde) confirms the progression of the cyclization.

• Quench & Workup: Once TLC indicates complete consumption of the starting material (typically 4–12 hours), cool the flask to room temperature. Quench the reaction by adding saturated aqueous NH 4​ Cl (10 mL).

  • Causality: The mild acidic nature of NH 4​ Cl rapidly protonates the active carbene and neutralizes the DBU, immediately halting any potential base-catalyzed side reactions (like aldol condensations) during workup.

• Extraction & Purification: Extract the aqueous layer with Ethyl Acetate (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography.

• Analytical Validation: Confirm product formation via 1 H and 13 C NMR spectroscopy.

  • Self-Validation Check: The characteristic aldehyde proton peak ( δ 9.5–10.5 ppm) must be completely absent. Look for the appearance of new aliphatic ring protons and the shifted carbonyl resonances in the 13 C NMR (typically two distinct signals >200 ppm for a 1,4-diketone).

5. References

• A Highly Enantioselective Catalytic Intramolecular Stetter Reaction Source: ACS Publications (Journal of the American Chemical Society) URL:[Link]

• Sequential One-Pot Carbene-Catalyzed Intramolecular Stetter Reaction and Acid-Mediated Condensation: Access to Heteroatom Analogues of π-Extended Polyaromatic Hydrocarbons Source: ACS Publications (Organic Letters) URL:[Link]

• Application of an Intramolecular Stetter Reaction to Access trans,syn,trans- Fused Pyrans Source: Open Research Repository (Australian National University / Synlett) URL:[Link]

• Contributions from the Stetter Reaction to the Organic Chemistry Source: International Journal of Creative Research Thoughts (IJCRT) URL:[Link]

• Stetter reaction Source: Wikipedia URL:[Link]

• Stetter Reaction in Room Temperature Ionic Liquids and Application to the Synthesis of Haloperidol Source: ResearchGate URL:[Link]

• 1. Stetter reaction - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. openresearch-repository.anu.edu.au [openresearch-repository.anu.edu.au]
• 5. ijcrt.org [ijcrt.org]
• 6. researchgate.net [researchgate.net]

Application Note: Synthesis and Purification of 3,4-Dimethyl-5-(2-hydroxyethyl)thiazolium Chloride from Vitamin B1

Introduction & Mechanistic Overview

The compound 3,4-dimethyl-5-(2-hydroxyethyl)thiazolium chloride is a highly valuable organocatalyst. It serves as a direct precursor to N-heterocyclic carbenes (NHCs), which are the active catalytic species in umpolung (polarity-reversal) transformations such as the Stetter reaction and the benzoin condensation[1].

While this catalyst can be purchased commercially, synthesizing it from Vitamin B1 (Thiamine Hydrochloride) offers a highly cost-effective, green, and pedagogically rich alternative. Thiamine naturally contains the required thiazolium core, but it is tethered to a pyrimidine ring via a methylene bridge. The synthesis relies on a self-validating, three-stage workflow:

• Sulfite Cleavage: Nucleophilic attack by sulfite selectively breaks the methylene bridge, expelling the neutral thiazole[2].

• N-Methylation: The liberated, highly nucleophilic nitrogen of the thiazole ring is alkylated to restore the active azolium charge state[3].

• Anion Exchange: The iodide counterion is swapped for chloride to prevent catalyst poisoning and unwanted redox interference during downstream organocatalysis.

Reaction Workflow & Signaling Diagram

Reaction workflow for the synthesis of 3,4-dimethyl-5-(2-hydroxyethyl)thiazolium chloride.

Step-by-Step Experimental Protocols

Step 1: Sulfite Cleavage of Thiamine Hydrochloride

• Causality & Insight: The cleavage of thiamine by sodium sulfite is highly pH-dependent. If the pH exceeds 5.5, the thiazole ring is susceptible to base-catalyzed ring-opening. If the pH drops below 4.0, sulfite is heavily protonated to sulfurous acid, drastically reducing its nucleophilicity[2]. Maintaining a pH of 4.5–5.0 ensures optimal nucleophilic attack at the methylene bridge.

• Procedure:

  • Dissolve 50.0 g of Thiamine Hydrochloride in 150 mL of distilled water in a 500 mL round-bottom flask.

  • Add 35.0 g of Sodium Sulfite ( Na2​SO3​ ).

  • Carefully adjust the pH of the solution to 4.5–5.0 using dropwise additions of 1M HCl or 1M NaOH.

  • Equip the flask with a reflux condenser and heat the mixture to 95 °C for 2 hours.

  • Allow the reaction to cool to room temperature. Extract the aqueous layer with Dichloromethane (DCM) (3 × 100 mL).

  • Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield 4-methyl-5-(2-hydroxyethyl)thiazole (sulfurol) as a viscous, pale-yellow oil.

Step 2: N-Methylation of the Neutral Thiazole

• Causality & Insight: The nitrogen atom of the isolated thiazole possesses a localized lone pair, making it an excellent nucleophile for an SN​2 reaction. Methyl iodide (MeI) is utilized as the alkylating agent because iodide is a superior leaving group, driving the reaction to rapid completion[3].

• Procedure:

  • In a 100 mL round-bottom flask, dissolve 10.0 g of the isolated thiazole in 20 mL of anhydrous acetonitrile.

  • Slowly add 15.0 g (an excess) of Methyl Iodide. (Caution: MeI is a potent, volatile alkylating agent; perform strictly in a fume hood).

  • Reflux the mixture at 45–50 °C for 2 hours[3].

  • Remove the solvent and excess MeI under reduced pressure.

  • Triturate the resulting brown slurry with 50 mL of cold diethyl ether and stir vigorously for 30 minutes to induce crystallization.

  • Filter the precipitate and wash with additional cold ether to afford 3,4-dimethyl-5-(2-hydroxyethyl)thiazolium iodide as a light yellow solid[3].

Step 3: Anion Exchange (Iodide to Chloride)

• Causality & Insight: The conversion of the iodide salt to the chloride salt is driven by Le Chatelier's principle. By passing the dissolved salt through a column packed with a massive excess of chloride ions (bound to a quaternary ammonium resin), the iodide is retained on the column while the chloride salt elutes.

• Procedure:

  • Prepare a glass chromatography column packed with 50 g of Amberlite IRA-400 anion exchange resin (chloride form). Pre-wash the resin bed with 100 mL of methanol.

  • Dissolve 10.0 g of the thiazolium iodide intermediate in 30 mL of methanol.

  • Load the solution onto the column and elute with methanol at a flow rate of 2 mL/min.

  • Collect the eluent. To verify complete exchange, test a small aliquot of the eluent with aqueous AgNO3​ / HNO3​ ; it should yield a pure white precipitate ( AgCl ), with no yellow tint ( AgI ).

  • Concentrate the methanolic eluent under reduced pressure to yield 3,4-dimethyl-5-(2-hydroxyethyl)thiazolium chloride as a highly hygroscopic white solid. Store immediately in a vacuum desiccator under argon.

Quantitative Data & Yield Analysis

Reaction Step	Reagents & Conditions	Time / Temp	Typical Yield	Key Analytical Marker
1. Sulfite Cleavage	Thiamine HCl, Na2​SO3​ , H2​O	2 hrs / 95 °C	75 – 82%	Neutral thiazole C2-H at ~8.6 ppm ( CDCl3​ )
2. N-Methylation	Thiazole, MeI, Acetonitrile	2 hrs / 50 °C	90 – 96%	N-CH3​ singlet at ~4.1 ppm ( D2​O )
3. Ion Exchange	Thiazolium Iodide, IRA-400 ( Cl− )	1 hr / 20 °C	> 95%	Absence of Iodide ( AgNO3​ test)

Analytical Validation: The Self-Validating NMR System

A critical hallmark of expertise in thiazolium chemistry is understanding its behavior in Nuclear Magnetic Resonance (NMR) spectroscopy.

When validating the final catalyst, researchers often use D2​O as the NMR solvent due to the high water solubility of the chloride salt. However, the C2 proton of the thiazolium ring (the pre-carbene site) will be entirely missing from the D2​O spectrum [3].

• The Causality: The C2 proton is exceptionally acidic ( pKa​≈17 in water) because the resulting carbene is stabilized by the adjacent nitrogen and sulfur atoms[1]. In D2​O , this proton undergoes rapid H/D exchange, replacing the hydrogen with deuterium, rendering it invisible to 1H NMR.

• The Solution: To definitively prove the structural integrity of the active catalytic site, the 1H NMR must be performed in a non-exchangeable polar aprotic solvent, such as DMSO-d6​ . Under these conditions, the C2 proton will appear as a distinct, sharp singlet shifted far downfield at ~10.0 ppm , confirming the successful formation of the active thiazolium core.

References

• Williams, R. R., Waterman, R. E., Keresztesy, J. C., & Buchman, E. R. (1935). "Studies of Crystalline Vitamin B1. III. Cleavage of Vitamin with Sulfite." Journal of the American Chemical Society.[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 9838770, 3,4-Dimethyl-5-(2-hydroxyethyl)thiazolium iodide." PubChem.[Link]

• Denis, J. G., et al. (2020). "Bio-inspired NHC-organocatalyzed Stetter reaction in aqueous conditions." RSC Advances.[Link]

Sources

• 1. Bio-inspired NHC-organocatalyzed Stetter reaction in aqueous conditions - RSC Advances (RSC Publishing) DOI:10.1039/D0RA08326G [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 3,4-DIMETHYL-5-(2-HYDROXYETHYL)THIAZOLIUM IODIDE | 16311-69-6 [chemicalbook.com]

Technical Notes & Optimization

Improving yield in Stetter reactions with Thiazolium, 5-(2-hydroxyethyl)-3,4-dimethyl-

Technical Support Center: Stetter Reaction Optimization

A Guide for Researchers Utilizing 5-(2-hydroxyethyl)-3,4-dimethyl-thiazolium Salts

Welcome to the technical support center for the Stetter reaction. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for improving yields and overcoming common challenges when using the N-heterocyclic carbene (NHC) precatalyst, 5-(2-hydroxyethyl)-3,4-dimethyl-thiazolium bromide. As your Senior Application Scientist, my goal is to explain the causality behind experimental choices, empowering you to rationalize your reaction optimization and achieve consistent, high-yield results.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental challenges in a question-and-answer format.

Q1: My Stetter reaction has a low yield or is not proceeding to completion. What are the primary factors to investigate?

Low conversion is the most common issue and typically points to problems with catalyst activation, reaction conditions, or reagent purity. Let's break down the critical parameters.

A1: Core Areas for Optimization

• Catalyst Activation (The Role of the Base): The thiazolium salt is a precatalyst. It must be deprotonated at the C2 position to form the catalytically active N-heterocyclic carbene (NHC) or ylide.[1][2] This is the most critical step.

  • Causality: The chosen base must be strong enough to deprotonate the thiazolium salt (pKa of C2-H is ~17-19) but not so strong that it promotes side reactions like aldol condensation of your aldehyde substrate.[1]

  • Troubleshooting Steps:

    • Increase Base Strength: If you are using a weak base like triethylamine (Et3N) with no success, consider a stronger, non-nucleophilic base such as DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or KHMDS (Potassium bis(trimethylsilyl)amide).

    • Check Stoichiometry: Ensure you are using at least a stoichiometric amount of base relative to the catalyst. Some protocols call for a slight excess.

    • Base Compatibility: Be aware that very strong bases can lead to decomposition of sensitive substrates.

• Solvent Selection: The reaction medium significantly impacts catalyst stability and reactivity.

  • Causality: Aprotic polar solvents like DMF or DMSO are generally effective at solvating the ionic intermediates. However, less polar solvents like THF or toluene are also commonly used and can minimize certain side reactions. Protic solvents can interfere with the catalytic cycle.[1][3]

  • Troubleshooting Steps:

    • Ensure Anhydrous Conditions: Water can hydrolyze the active catalyst and intermediates. Use dry solvents and perform the reaction under an inert atmosphere (e.g., Nitrogen or Argon).[4] Running a reaction open to the atmosphere can significantly lower the chemical yield due to catalyst decomposition.[4]

    • Solvent Screen: If yield is poor, screen a panel of solvents. Start with THF or Toluene, and if solubility or reactivity is an issue, move to more polar aprotic solvents like DMF.

• Temperature and Reaction Time:

  • Causality: The Stetter reaction is often slow at room temperature. The addition of the Breslow intermediate to the Michael acceptor is typically the rate-determining and irreversible step.[5][6]

  • Troubleshooting Steps:

    • Increase Temperature: Gently warming the reaction (e.g., to 50-80 °C) can significantly increase the rate.[7][8] Monitor for potential decomposition of starting materials or catalyst at higher temperatures.

    • Monitor Progress: Do not assume a standard reaction time. Monitor the reaction's progress by TLC, GC-MS, or LC-MS to determine the point of maximum conversion.

• Reagent Purity:

  • Causality: The aldehyde starting material is susceptible to air oxidation, forming carboxylic acids. These acids will neutralize the base, effectively quenching the catalyst generation and halting the reaction.

  • Troubleshooting Steps:

    • Purify the Aldehyde: Use freshly distilled or purified aldehydes.

    • Check Michael Acceptor: Ensure the Michael acceptor is pure and not polymerized.

Q2: I'm observing a significant amount of the benzoin product. How can I favor the desired Stetter reaction pathway?

This is a classic selectivity challenge in reactions involving the Breslow intermediate.

A2: Favoring 1,4-Addition over 1,2-Addition

The nucleophilic Breslow intermediate, formed from the aldehyde and the NHC, is at a mechanistic crossroads. It can either attack another molecule of aldehyde in a 1,2-addition (benzoin condensation) or attack the Michael acceptor in a 1,4-addition (Stetter reaction).[1][7]

• Key Mechanistic Insight: The benzoin condensation is generally a reversible process, whereas the subsequent proton transfer after the 1,4-addition in the Stetter reaction is irreversible.[1][5]

• Practical Strategy: Driving the reaction towards thermodynamic equilibrium will favor the formation of the more stable, irreversible Stetter product. This can be achieved by:

  • Increasing Reaction Time: Allow the reaction to stir longer to permit the reversible benzoin adduct to dissociate and re-enter the catalytic cycle, eventually being consumed in the irreversible Stetter pathway.

  • Elevating Temperature: Increasing the temperature can provide the necessary activation energy to overcome the barrier for the Stetter addition and also facilitate the retro-benzoin reaction.

Experimental Protocol: General Procedure for Stetter Reaction

This protocol provides a starting point for optimization.

• Preparation:

  • Flame-dry a round-bottom flask equipped with a magnetic stir bar under vacuum and backfill with an inert gas (Nitrogen or Argon).

  • Add the thiazolium salt precatalyst (e.g., 5-(2-hydroxyethyl)-3,4-dimethylthiazolium bromide, 0.1-0.2 equivalents).

  • Add anhydrous solvent (e.g., THF, 0.1-0.5 M concentration relative to the limiting reagent).

• Catalyst Generation:

  • Add the base (e.g., DBU, 0.1-0.2 equivalents) to the flask via syringe.

  • Stir the mixture at room temperature for 5-10 minutes to allow for the formation of the active NHC. The solution may change color.

• Reaction Execution:

  • Add the aldehyde (1.2-1.5 equivalents) to the reaction mixture.

  • Add the Michael acceptor (1.0 equivalent, as the limiting reagent).

  • Heat the reaction to the desired temperature (e.g., 60 °C) and monitor its progress by TLC or LC-MS.

• Workup and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute with an organic solvent (e.g., ethyl acetate) and wash with a mild aqueous acid (e.g., 1M HCl or citric acid) to remove the base and catalyst.

  • Wash with brine, dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Data & Diagrams

Table 1: Common Bases for Catalyst Activation

Base	pKa (Conjugate Acid)	Typical Use & Characteristics
Triethylamine (Et₃N)	~10.7	Mild, common organic base. May not be strong enough for all thiazolium salts or conditions.
DIPEA	~11.0	Sterically hindered, non-nucleophilic. Good general-purpose base.
DBU	~13.5	Strong, non-nucleophilic base. Very effective for generating NHCs. A common choice for difficult reactions.
K₂CO₃	~10.3	Inorganic base. Can be effective but often requires more polar solvents for solubility.
KHMDS	~26	Very strong, non-nucleophilic base. Used when other bases fail, but may increase risk of side reactions.

Diagrams: Mechanisms and Workflows

Caption: The catalytic cycle of the Stetter reaction.

Sources

• 1. Stetter reaction - Wikipedia [en.wikipedia.org]
• 2. ijcrt.org [ijcrt.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. journals.irapa.org [journals.irapa.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. Bio-inspired NHC-organocatalyzed Stetter reaction in aqueous conditions - RSC Advances (RSC Publishing) DOI:10.1039/D0RA08326G [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]

Troubleshooting catalyst deactivation in Thiazolium, 5-(2-hydroxyethyl)-3,4-dimethyl- reactions

Troubleshooting Catalyst Deactivation in 5-(2-hydroxyethyl)-3,4-dimethylthiazolium Reactions

Welcome to the Application Scientist Support Portal. This guide provides advanced, mechanistic troubleshooting for reactions utilizing 5-(2-hydroxyethyl)-3,4-dimethylthiazolium salts in N-heterocyclic carbene (NHC) organocatalysis. While highly effective for umpolung transformations like the Stetter reaction and Benzoin condensation, these precatalysts are highly susceptible to specific degradation pathways if reaction parameters are not rigorously controlled.

I. Mechanistic Causality of Catalyst Deactivation

To troubleshoot effectively, you must understand the three primary modes of thiazolium deactivation. We do not just look at the symptoms (low yield); we look at the thermodynamic and kinetic vulnerabilities of the catalyst system.

1. Base-Catalyzed Ring Opening (Hydrolysis) The C2 position of the thiazolium ring is highly electrophilic. In the presence of aqueous bases or excessively strong nucleophilic bases (pH > 8.5), hydroxide ions attack the C2 carbon, forming a pseudo-base intermediate. This intermediate rapidly undergoes irreversible ring opening to yield an inactive formamide-thiolate derivative 1. Causality: Using the wrong base permanently destroys the precatalyst before the carbene can even form.

2. Aerobic Oxidation of the Breslow Intermediate The key catalytic species, the Breslow intermediate (an enaminol), is highly electron-rich. In the presence of trace molecular oxygen, it undergoes a single-electron transfer (SET) to O₂. This forms a radical couple that recombines into a peroxide anion or hydroperoxy derivative, ultimately degrading the catalyst and converting the aldehyde substrate into unwanted carboxylic acids or esters [[2]](), 3. Causality: Poor degassing technique turns your organocatalytic reaction into an aerobic oxidation reaction.

3. Acidic Quenching The pKa of the thiazolium C2 proton is relatively high. If the aldehyde substrates contain trace carboxylic acids (due to auto-oxidation during storage), the added catalytic base is neutralized. This prevents the formation of the active NHC carbene, leaving the precatalyst intact but completely inactive 4.

II. Troubleshooting FAQs

Q1: My Stetter reaction stalls at 20% conversion, and the reaction mixture turns dark brown. What is happening? A: You are witnessing the aerobic oxidation of the Breslow intermediate. Because the Breslow intermediate has a low oxidation potential (E_ox ≈ +0.17 V), trace O₂ acts as a single-electron oxidant. The dark color is often associated with radical degradation byproducts. Solution: Switch from standard N₂ sparging to strict Freeze-Pump-Thaw degassing (see Protocol A).

Q2: I am attempting an aqueous Benzoin condensation, but I see no product, only a new spot on TLC that stains heavily with KMnO4. Why? A: Your catalyst has undergone base-catalyzed ring opening. At pH > 8.5, hydroxide attacks the C2 position. The new TLC spot is likely the ring-opened formamide-thiolate derivative. Solution: Transition to a non-nucleophilic organic base (e.g., Et₃N or DBU) in an anhydrous solvent, or strictly buffer your aqueous reaction to pH ~ 7.5-8.0.

Q3: The catalyst fails to initiate entirely, even with fresh solvent. The C2 proton is still visible in the crude NMR. A: This is a classic case of acidic quenching. Aldehydes auto-oxidize to carboxylic acids over time. If your aldehyde has 5% carboxylic acid impurity and you are using 10 mol% base, your base is entirely consumed by the acid before it can deprotonate the thiazolium salt. Solution: Base-wash and vacuum-distill your aldehydes immediately prior to use.

III. Quantitative Data: Deactivation Parameters

Summarizing the thermodynamic and kinetic vulnerabilities of the 5-(2-hydroxyethyl)-3,4-dimethylthiazolium system:

Deactivation Pathway	Triggering Condition	Key Intermediate	Kinetic/Thermodynamic Marker	Mitigation Strategy
Base Hydrolysis	Aqueous pH > 8.5	Pseudo-base (C2-OH)	Apparent pKa ~ 8.5-9.0	Use non-nucleophilic organic bases (e.g., Et₃N, DBU)
Aerobic Oxidation	Trace O₂ (>5 ppm)	Peroxo-Breslow species	E_ox ≈ +0.17 V (vs SSCE)	Strict Schlenk technique, Freeze-pump-thaw degassing
Acid Quenching	Carboxylic acid impurities	Protonated Thiazolium	Unreacted C2-H (~10.5 ppm NMR)	Base-wash and distill aldehydes prior to use

IV. Self-Validating Experimental Protocols

To ensure trustworthiness, every reaction must be designed to validate its own success or failure at intermediate steps.

Protocol A: Anaerobic Catalyst Activation & Stetter Reaction

Self-Validating Principle: This protocol ensures that catalyst activation is confirmed before the electrophile is introduced, isolating initiation failures from propagation failures.

• Reagent Purification: Wash the aldehyde with 10% NaHCO₃, dry over MgSO₄, and vacuum distill. (Causality: Removes trace acids that neutralize the catalytic base).

• Solvent Degassing: Perform 3 cycles of freeze-pump-thaw on the solvent (e.g., THF or EtOH) in a Schlenk flask. (Causality: Simple N₂ sparging leaves dissolved O₂, which is sufficient to trigger SET oxidation of the Breslow intermediate).

• Precatalyst Activation: Suspend 5-(2-hydroxyethyl)-3,4-dimethylthiazolium bromide (10 mol%) in the degassed solvent under Argon. Add Et₃N (12 mol%).

  • Validation Check: Remove a 50 µL aliquot under Argon, dilute in CDCl₃, and run a quick ¹H NMR. Confirm the disappearance of the sharp C2-H singlet at ~10.5 ppm. If it is still present, do not proceed; your base was quenched.

• Electrophile Addition: Add the Michael acceptor slowly via syringe pump. (Causality: Maintains a low steady-state concentration of the electrophile, preventing uncatalyzed side reactions).

Protocol B: NMR Post-Mortem of a Stalled Reaction

Self-Validating Principle: Differentiating between a dead catalyst (hydrolyzed) and a quenched catalyst (re-protonated).

• Extract a 0.5 mL sample of the stalled reaction mixture.

• Remove solvent under reduced pressure and dissolve the crude mixture in CDCl₃.

• Analyze the thiazolium backbone peaks via ¹H NMR:

  • Scenario A (C2-H peak at ~10.5 ppm is present): The catalyst was quenched by acid. It is intact but inactive.

  • Scenario B (C2-H absent, new formyl peak at ~8.0 ppm appears): The catalyst underwent base-catalyzed ring opening. It is permanently destroyed.

  • Scenario C (Catalyst peaks intact, but ester/acid byproducts present): Aerobic oxidation of the Breslow intermediate occurred.

V. Mechanistic Visualizations

Fig 1: Thiazolium catalytic cycle highlighting base-hydrolysis and aerobic oxidation deactivation pathways.

Fig 2: Diagnostic decision tree for troubleshooting thiazolium organocatalyst deactivation.

VI. References

• Barrabass, S., Heiber-Langer, I., & Knoche, W. (1994). "Kinetic Study on the Hydrolysis of Thiazolium Cations." Journal of the Chemical Society, Perkin Transactions 2. 1

• Bortolini, O., et al. (2016). "Formation, Oxidation, and Fate of the Breslow Intermediate in the N-Heterocyclic Carbene-Catalyzed Aerobic Oxidation of Aldehydes." The Journal of Organic Chemistry.2

• White, F. J., & Leeper, F. J. (2001). "Kinetics of the Thiazolium Ion-Catalyzed Benzoin Condensation." The Journal of Organic Chemistry. 4

• Additional Mechanistic Insights on Aerobic Oxidation (ResearchGate Aggregation). 3

Sources

• 1. Kinetic study on the hydrolysis of thiazolium cations - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Preventing side reactions in NHC catalysis using Thiazolium, 5-(2-hydroxyethyl)-3,4-dimethyl-

Welcome to the technical support center for N-Heterocyclic Carbene (NHC) catalysis, with a specific focus on the use of Thiazolium, 5-(2-hydroxyethyl)-3,4-dimethyl-, and its salts as precatalysts. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize reaction outcomes.

Introduction: The Role of Thiazolium, 5-(2-hydroxyethyl)-3,4-dimethyl- in NHC Catalysis

N-Heterocyclic carbenes are a versatile class of organocatalysts that have gained prominence for their ability to mediate a wide range of chemical transformations.[1][2] A key feature of NHC catalysis is its capacity for "umpolung," or the reversal of polarity, of aldehydes, transforming them from electrophiles into nucleophilic acyl anion equivalents.[3][4][5] This reactivity is central to classic reactions like the benzoin condensation and the Stetter reaction.[3][4][5][6]

The thiazolium salt, 5-(2-hydroxyethyl)-3,4-dimethyl-, is a common and effective precatalyst for generating the active NHC species. Upon deprotonation by a suitable base, it forms the corresponding thiazol-2-ylidene, the active catalyst that initiates the catalytic cycle.[3][7][8]

Visualizing the Catalytic Cycle

The general mechanism for NHC-catalyzed reactions, such as the benzoin condensation, begins with the deprotonation of the thiazolium salt to form the nucleophilic carbene. This carbene then attacks an aldehyde to form the crucial "Breslow intermediate," which acts as the acyl anion equivalent.[5][8][9][10]

Caption: General catalytic cycle for NHC-catalyzed benzoin condensation.

Troubleshooting Guide & FAQs

This section addresses common problems encountered during experiments using Thiazolium, 5-(2-hydroxyethyl)-3,4-dimethyl- as a precatalyst.

Q1: My reaction is sluggish or shows no conversion. What are the likely causes?

A1: Several factors can contribute to low or no reactivity:

• Inefficient Catalyst Generation: The active NHC is generated in situ by deprotonating the thiazolium salt. The choice and purity of the base are critical.[11]

  • Troubleshooting:

    • Base Strength: Ensure the base is strong enough to deprotonate the thiazolium salt. Common bases include DBU, K₂CO₃, and triethylamine. The required basicity can be reaction-dependent.[11][12]

    • Base Purity: Use a fresh, pure base. Older bases can absorb atmospheric CO₂ and moisture, reducing their effectiveness.

• Catalyst Instability/Decomposition: The active NHC can be sensitive to air and moisture.[11][13]

  • Troubleshooting:

    • Inert Atmosphere: Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation of the catalyst and intermediates.[11]

    • Dry Solvents: Use anhydrous solvents. Residual water can protonate the active NHC, rendering it inactive, or participate in undesired side reactions.[11]

• Insufficient Catalyst Loading: While typically used in catalytic amounts (5-20 mol%), some reactions may require higher loadings for optimal performance.[11]

  • Troubleshooting:

    • Incrementally increase the catalyst loading to see if conversion improves.

Q2: I'm observing significant amounts of side products. How can I improve the selectivity?

A2: The formation of side products often points to competing reaction pathways.

• Common Side Reactions:

  • Benzoin Condensation: In reactions like the Stetter reaction, the self-condensation of the aldehyde to form a benzoin product is a common and reversible side reaction.[3][14]

  • Aldol Condensation: With aliphatic aldehydes, aldol condensation can be a competing pathway, especially if a strong base is used.[3]

  • Oxidation of Aldehyde: The starting aldehyde can be oxidized to the corresponding carboxylic acid, which can neutralize the base and halt the catalytic cycle.

• Troubleshooting Strategies:

Side Product	Potential Cause	Recommended Solution
Benzoin Product (in Stetter Reaction)	Reversible self-condensation of the aldehyde is often faster than the desired 1,4-addition.[3]	Increase the concentration of the Michael acceptor relative to the aldehyde.
Aldol Products (with aliphatic aldehydes)	The base is deprotonating the α-carbon of the aldehyde.	Use a milder, non-nucleophilic base like DBU instead of stronger bases like alkoxides. Thiazolium catalysts are generally preferred over cyanide for aliphatic aldehydes to minimize this side reaction.[3]
Carboxylic Acid	Presence of oxygen.	Ensure the reaction is run under a strictly inert atmosphere.[11]

digraph "Side_Reaction_Pathways" {
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node [shape=box, style="rounded,filled", fontname="Arial", fillcolor="#F1F3F4", fontcolor="#202124"];
edge [fontname="Arial", color="#5F6368"];
"Breslow" [label="Breslow Intermediate", fillcolor="#34A853", fontcolor="#FFFFFF"];
"Stetter_Product" [label="Stetter Product\n(1,4-Dicarbonyl)", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];
"Benzoin_Product" [label="Benzoin Product\n(α-Hydroxy Ketone)", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];
"Aldehyde" [label="Aldehyde"];
"Breslow" -> "Stetter_Product" [label="+ Michael Acceptor\n(Irreversible)"];
"Breslow" -> "Benzoin_Product" [label="+ Aldehyde\n(Reversible)"];
"Aldehyde" -> "Breslow" [label="+ NHC"];
{rank=same; "Stetter_Product"; "Benzoin_Product"}
}

Caption: Competing pathways for the Breslow intermediate.

Q3: The reaction works well with aromatic aldehydes, but fails with aliphatic aldehydes. Why?

A3: Aliphatic aldehydes present unique challenges in NHC catalysis.

• Enolization and Aldol Reactions: Aliphatic aldehydes have acidic α-protons, making them susceptible to deprotonation by the base, leading to aldol condensation side products.[3]

• Slower Reaction Rates: The addition of the NHC to aliphatic aldehydes can sometimes be slower compared to their aromatic counterparts.

• Troubleshooting:

  • Base Selection: Use a hindered, non-nucleophilic base (e.g., DBU) to favor deprotonation of the thiazolium salt over the aldehyde.

  • Catalyst Choice: While 5-(2-hydroxyethyl)-3,4-dimethyl-thiazolium salts can be effective, some modern triazolium-based NHC precatalysts have shown higher efficacy for reactions involving aliphatic aldehydes.[9][12]

  • Temperature Control: Running the reaction at lower temperatures may help to disfavor the aldol pathway.

Experimental Protocol: A General Procedure for the Benzoin Condensation

This protocol provides a starting point for the homo-coupling of an aromatic aldehyde using Thiazolium, 5-(2-hydroxyethyl)-3,4-dimethyl- bromide.

Materials:

• Thiazolium, 5-(2-hydroxyethyl)-3,4-dimethyl- bromide (precatalyst)

• Aromatic aldehyde (e.g., benzaldehyde)

• Triethylamine (base)

• Anhydrous solvent (e.g., THF or CH₂Cl₂)

• Inert gas supply (Nitrogen or Argon)

• Standard glassware for anhydrous reactions

Procedure:

• Setup: Assemble a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a septum, and a condenser under an inert atmosphere.

• Reagent Addition:

  • To the flask, add Thiazolium, 5-(2-hydroxyethyl)-3,4-dimethyl- bromide (0.1 mmol, 10 mol%).

  • Add anhydrous solvent (5 mL) via syringe.

  • Add triethylamine (0.12 mmol, 12 mol%) via syringe.

• Catalyst Generation: Stir the mixture at room temperature for 15-30 minutes to allow for the in situ generation of the active NHC.[11]

• Substrate Addition: Add the aromatic aldehyde (1.0 mmol) via syringe.

• Reaction: Heat the reaction mixture to a specified temperature (e.g., 60 °C) and monitor its progress by thin-layer chromatography (TLC).

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography or recrystallization.[15]

References

• Wang, N., Xu, J., & Lee, J. K. (2018). The importance of N-heterocyclic carbene basicity in organocatalysis. Organic & Biomolecular Chemistry, 16(44), 8230-8244. [Link]

• Houk, K. N., & Lee, J. K. (2003). Computational predictions of stereochemistry in asymmetric thiazolium- and triazolium-catalyzed benzoin condensations. Proceedings of the National Academy of Sciences, 100(26), 15378-15383. [Link]

• Wang, N., Xu, J., & Lee, J. K. (2018). The importance of N-heterocyclic carbene basicity in organocatalysis. Organic & Biomolecular Chemistry, 16(44), 8230-8244. [Link]

• Organic Chemistry Portal. (n.d.). Benzoin Condensation. [Link]

• Wang, Y., & Cao, Z. (2023). The Crucial Role of Lewis Basicity of N-Heterocyclic Carbenes in the CO2 Hydroboration Reduction: Comprehensive Insights from Density Functional Theory Calculations and Microkinetic Simulations. ACS Catalysis, 13(3), 1836-1847. [Link]

• Leeper, F. J., & White, R. L. (2001). Kinetics of the Thiazolium Ion-Catalyzed Benzoin Condensation. The Journal of Organic Chemistry, 66(15), 5164-5171. [Link]

• Singleton, D. A., & Wang, Z. (2022). N-Heterocyclic Carbene Organocatalyzed Redox-Active/Ring Expansion Reactions: Mechanistic Insights Unveiling Base Cooperativity. The Journal of Organic Chemistry, 87(24), 16496-16507. [Link]

• A Facile Method for the Synthesis of Thiazolium Salts Using P2S5-Py2 Complex and Their Application in Intermolecular Stetter Reactions. (2018). University of Saskatchewan. [Link]

• O'Donoghue, A. C., & Smith, A. D. (2020). Kinetic and structure–activity studies of the triazolium ion-catalysed benzoin condensation. Chemical Science, 12(2), 698-705. [Link]

• Breslow, R., & Anslyn, E. V. (2009). Artificial Enzymes with Thiazolium and Imidazolium Coenzyme Mimics. Accounts of chemical research, 42(10), 1596-1605. [Link]

• Wikipedia. (n.d.). Stetter reaction. [Link]

• Pápai, I. (2018). The Mechanism of N‐Heterocyclic Carbene Organocatalysis through a Magnifying Glass. Chemistry – A European Journal, 24(19), 4885-4894. [Link]

• Reddy, R. S., & Ghorai, P. (2022). Sequential One-Pot Carbene-Catalyzed Intramolecular Stetter Reaction and Acid-Mediated Condensation: Access to Heteroatom Analogues of π-Extended Polyaromatic Hydrocarbons. Organic Letters, 24(39), 7149-7154. [Link]

• Rovis, T. (2008). Scope of the Asymmetric Intramolecular Stetter Reaction Catalyzed by Chiral Nucleophilic Triazolinylidene Carbenes. The Journal of Organic Chemistry, 73(7), 2578-2585. [Link]

• Kim, J. Y., & Lee, S. (2020). Highly Efficient and Practical N-Heterocyclic Carbene Organocatalyzed Chemoselective N1/C3-Functionalization of Isatins with Green Chemistry Principles. ACS Omega, 5(29), 18146-18155. [Link]

• Bortolini, O., & Massi, A. (2015). Thiazolium-catalyzed intermolecular Stetter reaction of linear and cyclic alkyl α-diketones. Beilstein Journal of Organic Chemistry, 11, 1448-1453. [Link]

• Albrecht, M. (2021). Exploring the stability of the NHC–metal bond using thiones as probes. Chemical Science, 12(39), 13038-13045. [Link]

• Gusev, D. S. (2014). Thiazol-2-ylidenes: Versatile N-Heterocyclic Carbene Ligands with Enhanced Electrophilicity for Transition-Metal-Catalysis. Angewandte Chemie International Edition, 53(44), 11845-11849. [Link]

• Hedin, N. (2019). N-Heterocyclic Carbene Catalysis in Organic Synthesis - A Green Chemistry Approach. Chalmers University of Technology. [Link]

• Bode, J. W. (2014). On the Mechanism of N-Heterocyclic Carbene-Catalyzed Reactions Involving Acyl Azoliums. Accounts of Chemical Research, 47(3), 834-846. [Link]

• Rovis, T. (2008). The Catalytic Asymmetric Intramolecular Stetter Reaction. Synthesis, 2008(10), 1491-1502. [Link]

• Stetter and benzoin reactions. (2024, September 10). YouTube. [Link]

• Connon, S. J. (2014). A Family of Thiazolium Salt Derived N‐Heterocyclic Carbenes (NHCs) for Organocatalysis: Synthesis, Investigation and Application in Cross‐Benzoin Condensation. Advanced Synthesis & Catalysis, 356(1), 139-148. [Link]

• Enders, D. (2019). N-Heterocyclic-Carbene-Catalyzed Domino Reactions via Two or More Activation Modes. Chemical Reviews, 119(22), 11440-11487. [Link]

• Nair, V. (2016). Recent advances in N-heterocyclic carbene (NHC)-catalysed benzoin reactions. Beilstein Journal of Organic Chemistry, 12, 444-461. [Link]

• Scheidt, K. A. (2011). Discovering New Reactions with N-Heterocyclic Carbene Catalysis. Accounts of chemical research, 44(4), 255-265. [Link]

• Rieger, R., & Schubert, U. S. (2022). Systematic Investigation of N-Heterocyclic Carbenes as Innovative Catalysts for the Depolymerization of Polyethylene Terephthalate (PET). Polymers, 14(6), 1184. [Link]

• Hedrick, J. L. (2022). N-Heterocyclic Carbenes: A Powerful Catalyst for Polymerization. IntechOpen. [Link]

• Fernandez-Trillo, F. (2020). Catalytically active N-heterocyclic carbene release from single-chain nanoparticles following a thermal stimulus. Polymer Chemistry, 11(2), 263-269. [Link]

• Lan, Y. (2022). NHC-Catalyzed Transformation Reactions of Imines: Electrophilic versus Nucleophilic Attack. The Journal of Organic Chemistry, 87(12), 7935-7945. [Link]

• Narayana, Y., et al. (2021). N-Heterocyclic Carbene Mediated Organocatalysis Reactions. IntechOpen. [Link]

• Garmendia, J. (2023). Advancements in N-heterocyclic carbenes (NHCs) catalysis for benzoin reactions: A comprehensive review. Chimica Techno Acta, 10(2). [Link]

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Purification and recrystallization methods for Thiazolium, 5-(2-hydroxyethyl)-3,4-dimethyl- iodide

Prepared by the Senior Application Scientist Team

This guide provides an in-depth technical resource for researchers, scientists, and drug development professionals on the purification and recrystallization of Thiazolium, 5-(2-hydroxyethyl)-3,4-dimethyl- iodide (CAS: 16311-69-6). We will move beyond simple protocols to explain the underlying principles and provide robust troubleshooting strategies for common challenges encountered in the laboratory.

Foundational Principles: Recrystallization of a Quaternary Thiazolium Salt

Thiazolium, 5-(2-hydroxyethyl)-3,4-dimethyl- iodide is a quaternary ammonium salt, rendering it highly polar. This polarity is the governing factor in selecting an appropriate recrystallization solvent. The ideal solvent must fully dissolve the compound at an elevated temperature but exhibit significantly lower solubility as the solution cools, allowing the purified salt to crystallize while impurities remain in the mother liquor.[1]

The choice of solvent is a critical parameter.[2] A solvent that is "too good" (high solubility even when cold) will result in poor or no yield, while a solvent that is "too poor" will not dissolve the compound sufficiently even when hot.[1] For this specific thiazolium salt, short-chain alcohols like ethanol or isopropanol are excellent starting points. The synthesis of this compound often involves precipitation from a reaction mixture using a non-polar solvent like diethyl ether, indicating its utility as an "anti-solvent."[3]

Recommended Recrystallization Protocol

This protocol is designed as a primary method for purifying gram-scale quantities of crude 5-(2-hydroxyethyl)-3,4-dimethylthiazolium iodide, which often presents as a light yellow to brown solid or slurry.[3]

Materials:

• Crude 5-(2-hydroxyethyl)-3,4-dimethylthiazolium iodide

• Absolute Ethanol (Reagent Grade)

• Diethyl Ether or Ethyl Acetate (Anhydrous)

• Erlenmeyer Flasks

• Hot Plate/Stirrer

• Büchner Funnel and Filter Flask

• Filter Paper

• Glass Stirring Rod

Step-by-Step Methodology:

• Solvent Selection & Dissolution:

  • Place the crude thiazolium salt into an appropriately sized Erlenmeyer flask.

  • Add a minimal amount of absolute ethanol. For every 1 gram of crude material, begin with approximately 3-5 mL of ethanol.

  • Gently heat the mixture on a hot plate with stirring. Add ethanol portion-wise (0.5-1 mL at a time) until the solid completely dissolves at a near-boiling temperature.[2] Causality: Using the minimum amount of hot solvent is crucial for maximizing yield. An excess of solvent will prevent the solution from becoming supersaturated upon cooling, thereby inhibiting crystallization.[1]

• Decolorization (Optional):

  • If the hot solution is intensely colored (dark brown or red), it may indicate the presence of oxidative impurities (e.g., I₂).

  • Remove the flask from the heat and allow it to cool slightly. Add a very small amount of activated charcoal (spatula tip).

  • Re-heat the solution to boiling for a few minutes. Caution: Adding charcoal to a boiling solution can cause it to boil over violently.

  • Perform a hot filtration to remove the charcoal.[2] This step should be used judiciously, as charcoal can adsorb the desired product, leading to significant yield loss.[2]

• Crystallization:

  • Cover the mouth of the Erlenmeyer flask (e.g., with a watch glass) and allow the solution to cool slowly to room temperature on a benchtop, undisturbed.[4] Causality: Slow cooling promotes the formation of larger, more ordered, and purer crystals. Rapid cooling can trap impurities within the crystal lattice.[5]

  • Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal formation.[4][6]

• Isolation and Washing:

  • Collect the crystals by vacuum filtration using a Büchner funnel.[6]

  • Wash the collected crystals with a small amount of ice-cold ethanol to remove any adhering mother liquor containing dissolved impurities.

  • Follow with a wash using a poor solvent in which the product is insoluble, such as cold diethyl ether or ethyl acetate. This helps to remove the more soluble ethanol and speeds up the drying process.

  • Break the vacuum and gently press the crystals with a clean spatula to remove excess solvent.

• Drying and Characterization:

  • Dry the purified crystals under a vacuum. The literature melting point for the pure compound is 82-85 °C.[3] A sharp melting point within this range is a good indicator of purity.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the purification of 5-(2-hydroxyethyl)-3,4-dimethylthiazolium iodide.

Q1: After adding the hot solvent, not all of my material dissolves. What should I do?

A1: This can be due to two reasons:

• Insufficient Solvent: You may not have reached the saturation point at that temperature. Cautiously add more hot solvent in small increments until the solid dissolves.

• Insoluble Impurities: If a significant portion of your product has dissolved but a small amount of solid matter remains, these are likely insoluble impurities. In this case, perform a hot filtration: add a slight excess of hot solvent to prevent premature crystallization, then filter the hot solution through a pre-warmed funnel to remove the solids before allowing the filtrate to cool.[4][7]

Q2: My product "oiled out" instead of forming crystals. What causes this and how can I fix it?

A2: "Oiling out" occurs when the solute separates from the solution as a liquid rather than a solid.[4] This is a common problem with ionic compounds and often happens when the melting point of the solute is below the boiling point of the solution or if the solution is too concentrated.[2][8]

• Primary Causes:

  • High Solute Concentration: The solution is too supersaturated.

  • Rapid Cooling: The solution was cooled too quickly, not allowing time for ordered crystal lattice formation.[8]

  • Impurities: The presence of impurities can disrupt crystallization and lower the melting point of the mixture.[8]

• Troubleshooting Strategies:

  • Re-heat and Dilute: Re-heat the solution until the oil fully redissolves. Add a small amount (10-20% more) of the solvent to decrease the concentration.

  • Slow Cooling: Allow the solution to cool very slowly. You can insulate the flask to slow the rate of heat loss.[4]

  • Solvent Pair: If the problem persists, consider a two-solvent (or solvent-pair) system.[2] Dissolve the crude product in a minimal amount of hot ethanol (the "good" solvent). Then, add a "poor" solvent like ethyl acetate or diethyl ether dropwise to the hot solution until a persistent cloudiness appears. Add a few drops of hot ethanol to redissolve the cloudiness, then allow it to cool slowly.[7]

Q3: I am not getting any crystals, even after cooling in an ice bath.

A3: This indicates that the solution is not sufficiently supersaturated.

• Troubleshooting Strategies:

  • Induce Nucleation: Sometimes crystallization needs a starting point (a nucleus). Try scratching the inside of the flask at the surface of the solution with a glass rod. The microscopic scratches can provide nucleation sites.[8]

  • Seed Crystals: If you have a small amount of pure product from a previous batch, add a single tiny crystal ("seed crystal") to the cold solution. This will provide a template for further crystal growth.[8]

  • Reduce Solvent Volume: Gently heat the solution and boil off some of the solvent to increase the concentration. Be careful not to reduce the volume too much, or the product may oil out. Allow it to cool slowly again.[7]

  • Anti-Solvent Addition: To the cold solution, slowly add a poor solvent (anti-solvent) like diethyl ether until cloudiness is observed. Let it stand, and crystals may form.

Q4: My final product is still colored (yellow/brown). How can I get a colorless product?

A4: The color is likely due to trace impurities. The iodide anion is susceptible to air oxidation to form iodine (I₂), which is colored.

• Troubleshooting Strategies:

  • Activated Charcoal: As mentioned in the protocol, a small amount of activated charcoal can be used on the hot solution before crystallization.[2] Use this sparingly as it will reduce your yield.

  • Multiple Recrystallizations: A second recrystallization will often yield a significantly purer, less colored product.

  • Reducing Agent Wash (Advanced): In some cases, washing a solution of the salt with a very dilute aqueous solution of a mild reducing agent like sodium thiosulfate (Na₂S₂O₃) can reduce I₂ back to colorless I⁻. This would require a subsequent extraction and is a more complex procedure.

Data & Parameter Summary

Parameter	Recommended Solvent(s)	Rationale & Notes	Melting Point (°C)
Primary Recrystallization	Absolute Ethanol	Good solubility when hot, poor when cold. Volatile enough for easy drying.	82-85[3]
Alternative Solvent	Isopropanol	Similar properties to ethanol, slightly less polar. May offer different solubility profile for certain impurities.	82-85[3]
Anti-Solvent (for precipitation/solvent-pair)	Diethyl Ether, Ethyl Acetate	Product is poorly soluble in these solvents. Used to precipitate the product or induce crystallization in a solvent-pair system.[3]	N/A
Washing Solvent	Ice-cold Ethanol, followed by cold Diethyl Ether	Cold ethanol removes soluble impurities without dissolving much product. Ether displaces ethanol for faster drying.	N/A

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the purification and troubleshooting process.

Caption: Workflow for the purification and recrystallization of 5-(2-hydroxyethyl)-3,4-dimethylthiazolium iodide.

References

• Bettendorff, L., & Wins, P. (2013). The Chemistry, Biochemistry and Metabolism of Thiamin (Vitamin B1). In Food and Nutritional Components in Focus. Royal Society of Chemistry.

• Chatterjee, A., et al. (2010). The Structural and Biochemical Foundations of Thiamin Biosynthesis. EcoSal Plus, 4(1).

• Ji, T., Garapati, V. K. R., & Gravel, M. (2021). A Purification-Free Method for the Synthesis of Thiazolium Salts Using P2S5-Py2 Complex or P4S10. ChemRxiv.

• Williamson, K. L., & Masters, K. M. (2011). Macroscale and Microscale Organic Experiments (6th ed.). Cengage Learning.
• Harris, T. D., & Lipton, M. F. (1978). The Biosynthesis of Thiamine. Journal of Biological Chemistry, 253(21), 7774-7780.

• Newell, P. C., & Tucker, R. G. (1968). Production of a precursor to the pyrimidine moiety of thiamine. Journal of Bacteriology, 95(3), 936-941.

• Jurgenson, C. T., et al. (2018). Vitamin B1 (Thiamine) Metabolism and Regulation in Archaea. IntechOpen.

• Sigma-Aldrich. (n.d.). 5-(2-Hydroxyethyl)-3,4-dimethylthiazol-3-ium iodide. Retrieved March 27, 2026, from

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 9838770, 3,4-Dimethyl-5-(2-hydroxyethyl)thiazolium iodide. Retrieved March 27, 2026, from

• Santa Cruz Biotechnology, Inc. (n.d.). 5-(2-Hydroxyethyl)-3,4-dimethylthiazolium iodide. Retrieved March 27, 2026, from

• University of Colorado Boulder, Department of Chemistry. (n.d.). Recrystallization.

• Sigma-Aldrich. (n.d.). 5-(2-Hydroxyethyl)-3,4-dimethylthiazol-3-ium iodide. Retrieved March 27, 2026, from

• University of California, Los Angeles, Department of Chemistry and Biochemistry. (n.d.). Recrystallization Technique.

• ChemicalBook. (2026). 3,4-DIMETHYL-5-(2-HYDROXYETHYL)THIAZOLIUM IODIDE. Retrieved March 27, 2026, from

• BenchChem. (2025). Troubleshooting diastereomeric salt crystallization for chiral resolution.

• MIT OpenCourseWare. (2010, February 4). Recrystallization | MIT Digital Lab Techniques Manual [Video]. YouTube.

• Longchang Chemical. (2024, August 28). Purification of common solvents.

• Ji, T., Garapati, V. K. R., & Gravel, M. (2021). Supporting Information for: A Purification-Free Method for the Synthesis of Thiazolium Salts Using P2S5-Py2 Complex or P4S10. ChemRxiv.

• Queen's University, Department of Chemistry. (n.d.). SOP: CRYSTALLIZATION.

• Jouyban, A. (2015). Recrystallization of Drugs — Effect on Dissolution Rate. IntechOpen.

• Chadha, R., & Bhalla, Y. (2012). Crystal Forms of Anti-HIV Drugs: Role of Recrystallization. SciSpace.

• Stetter, H. (1976). 3‐Benzyl‐5‐(2‐hydroxyethyl)‐4‐methyl‐1,3‐thiazolium Chloride. e-EROS Encyclopedia of Reagents for Organic Synthesis.

• Hang, C., et al. (2022). Methods for removing iodate from aqueous solutions. (Patent No. WO2022130104A1). Google Patents.

• BenchChem. (2025). The Origin and Formation Pathways of Impurities in Hidrosmin Synthesis: An In-depth Technical Guide.

• Various Authors. (2016). How to purify esterification product? ResearchGate.

• European Medicines Agency. (2014). ICH guideline Q3D (R2) on elemental impurities.

• Symmetrical Bis-Thiadiazoles. MDPI. (2024, April 24).

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• 3. 3,4-DIMETHYL-5-(2-HYDROXYETHYL)THIAZOLIUM IODIDE | 16311-69-6 [chemicalbook.com]
• 4. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 5. scispace.com [scispace.com]
• 6. m.youtube.com [m.youtube.com]
• 7. science.uct.ac.za [science.uct.ac.za]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Overcoming low conversion rates in Thiazolium, 5-(2-hydroxyethyl)-3,4-dimethyl- catalyzed umpolung

Welcome to the N-Heterocyclic Carbene (NHC) Catalysis Support Center. As a Senior Application Scientist, I have designed this hub to help you troubleshoot and optimize umpolung transformations—specifically the Stetter reaction and Benzoin condensation—catalyzed by the classic 5-(2-hydroxyethyl)-3,4-dimethylthiazolium precatalyst.

This guide bypasses generic advice to focus on the kinetic, thermodynamic, and mechanistic realities of NHC catalysis.

Part 1: Mechanistic Overview & The Breslow Intermediate

To troubleshoot low conversion, we must first understand the causality of the catalytic cycle. The thiazolium salt is merely a precatalyst. Upon deprotonation by a mild base, it forms a free N-heterocyclic carbene. This carbene attacks the electrophilic aldehyde to form a zwitterionic adduct. A critical proton transfer then generates the Breslow intermediate (an enaminol), which reverses the polarity of the carbonyl carbon (umpolung), turning it into a nucleophile[1].

If your conversion is low, the catalytic cycle is stalling at one of these fundamental nodes.

Figure 1: Catalytic cycle of thiazolium-catalyzed umpolung via the Breslow intermediate.

Part 2: Diagnostic Desk (FAQs)

Q1: My reaction shows zero conversion of the starting aldehyde. What went wrong? A1: The root cause is almost always a failure to generate or maintain the free carbene. Thiazolium salts have a specific pKa​ window (typically 17–19 in DMSO). If your base is too weak or insoluble (e.g., using K2​CO3​ in non-polar solvents like toluene without a phase transfer catalyst), deprotonation fails. Furthermore, if your solvent is highly protic (like un-dried Methanol), it can hydrogen-bond with the carbene, quenching its nucleophilicity and altering the rate-determining step[2]. Actionable Fix: Switch to a homogeneous base/solvent system like Triethylamine (TEA) in CH2​Cl2​ [3] or 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) in THF[4].

Q2: The aldehyde is fully consumed, but I am isolating Benzoin homocoupling products instead of my desired Stetter 1,4-dicarbonyl. How do I fix this chemoselectivity? A2: This is a kinetic vs. thermodynamic issue. The Benzoin condensation (aldehyde + aldehyde) is highly reversible, whereas the Stetter reaction (aldehyde + Michael acceptor) is generally irreversible. If your Michael acceptor is sterically hindered or electron-rich, the Breslow intermediate will rapidly and reversibly form the Benzoin product[4]. Actionable Fix: You must starve the reaction of the aldehyde. Use a syringe pump to add the aldehyde slowly over 4–6 hours. This keeps the steady-state concentration of the aldehyde low, allowing the slower Stetter trap to capture the Breslow intermediate before a second aldehyde molecule can react.

Q3: I am seeing unexplained oxidation byproducts (e.g., benzoic acid or esters) and my catalyst dies quickly. Why? A3: The Breslow intermediate is an electron-rich enaminol that is exceptionally sensitive to molecular oxygen. In the presence of O2​ , the Breslow intermediate undergoes a single-electron transfer (SET) to form a peroxo species. This divergent pathway destroys the catalyst and oxidizes your aldehyde into a carboxylic acid or ester[5]. Actionable Fix: Standard benchtop nitrogen flushing is insufficient. You must use strict Schlenk techniques and rigorously degas your solvents via freeze-pump-thaw cycles.

Part 3: Empirical Data – Base & Solvent Matrix

The choice of base and solvent is not arbitrary; it dictates the solvation of the zwitterionic transition states and the stability of the carbene[6]. Below is a synthesized data matrix for optimizing 5-(2-hydroxyethyl)-3,4-dimethylthiazolium catalyzed reactions:

Base (Equiv)	Solvent	Aldehyde Conversion	Desired Product Yield	Mechanistic Observation
TEA (1.0)	CH2​Cl2​	>95%	85–98%	Optimal for general Stetter. Balances pKa​ and solubility; non-polar enough to prevent carbene quenching[3].
DBU (1.0)	THF	>90%	75–88%	Optimal for sluggish electrophiles. Stronger base required for sterically hindered acylsilane donors[4].
K2​CO3​ (1.0)	Toluene	<20%	<10%	Poor. Insolubility of the inorganic base prevents efficient carbene generation.
TEA (1.0)	MeOH	>95%	<30%	Sub-optimal. Polar protic solvents favor reversible benzoin over Stetter and alter the rate-determining step[2].

Part 4: Standard Operating Procedure (SOP)

Self-Validating Protocol for Moisture-Sensitive Stetter Reactions

To ensure trustworthiness in your results, follow this self-validating workflow. Each step contains a physical checkpoint to verify success before proceeding.

Step 1: Precatalyst Preparation & Degassing

• Action: Add 5-(2-hydroxyethyl)-3,4-dimethylthiazolium chloride (15 mol%) and the Michael acceptor (1.0 equiv) to an oven-dried Schlenk flask. Purge with Argon. Add anhydrous CH2​Cl2​ (0.2 M). Sparge the solution with Argon for 15 minutes.

• Validation Checkpoint: Pull a brief static vacuum. If bubbles continue to evolve vigorously after 3 cycles, dissolved gases remain. Repeat sparging until the solvent is quiescent under static vacuum.

Step 2: Carbene Generation

• Action: Inject Triethylamine (15 mol% to match catalyst, or up to 1.0 equiv depending on substrate acidity) dropwise at room temperature.

• Validation Checkpoint: Observe the solution. A successful deprotonation and generation of the active carbene/Breslow intermediate will cause the solution to transition from colorless to a distinct pale yellow or orange hue . If the solution remains perfectly colorless, your base has failed or moisture has hydrolyzed the catalyst.

Step 3: Syringe Pump Addition

• Action: Dissolve the aldehyde (1.2 equiv) in anhydrous CH2​Cl2​ (1.0 M). Add this solution to the reaction flask via a syringe pump over 4 hours.

• Validation Checkpoint: Spot the reaction on a TLC plate (UV active) 1 hour into the addition. You should see a faint spot for the aldehyde (rapidly consumed) and a growing, lower Rf​ spot corresponding to the 1,4-dicarbonyl product.

Step 4: Quenching & Isolation

• Action: Once addition is complete, stir for 1 hour. Quench by adding 1M HCl (aqueous) to protonate the carbene and halt reversibility. Extract with EtOAc, dry over Na2​SO4​ , and concentrate.

Part 5: Troubleshooting Logic Tree

Use the following diagnostic flowchart to isolate variables when your reaction fails.

Figure 2: Diagnostic logic tree for resolving low conversion in thiazolium-catalyzed reactions.

References

• Title : Impact of Solvent Polarity on N-Heterocyclic Carbene-Catalyzed β-Protonations of Homoenolate Equivalents | Source : ACS Publications | URL : 6

• Title : Kinetics of the Thiazolium Ion-Catalyzed Benzoin Condensation | Source : ACS Publications | URL : 2

• Title : Synthesis of α-Amido Ketones via Organic Catalysis: Thiazolium-Catalyzed Cross-Coupling of Aldehydes with Acylimines | Source : Organic-Chemistry.org / JACS | URL : 3

• Title : Tale of the Breslow intermediate, a central player in N-heterocyclic carbene organocatalysis: then and now | Source : RSC Publishing | URL : 1

• Title : The Thiazolium-Catalyzed Sila-Stetter Reaction: Conjugate Addition of Acylsilanes to Unsaturated Esters and Ketones | Source : ACS Publications | URL :4

• Title : Formation, Oxidation, and Fate of the Breslow Intermediate in the N-Heterocyclic Carbene-Catalyzed Aerobic Oxidation of Aldehydes | Source : ACS Publications | URL :5

Sources

• 1. Tale of the Breslow intermediate, a central player in N-heterocyclic carbene organocatalysis: then and now - Chemical Science (RSC Publishing) DOI:10.1039/D1SC01910D [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis of α-Amido Ketones via Organic Catalysis:  Thiazolium-Catalyzed Cross-Coupling of Aldehydes with Acylimines [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Thiazolium, 5-(2-hydroxyethyl)-3,4-dimethyl- vs. 3-benzyl-5-(2-hydroxyethyl)-4-methylthiazolium

Organocatalyst Selection Guide: 5-(2-Hydroxyethyl)-3,4-dimethylthiazolium vs. 3-Benzyl-5-(2-hydroxyethyl)-4-methylthiazolium in Umpolung Catalysis

Executive Summary

In the realm of organocatalysis, N-heterocyclic carbenes (NHCs) derived from thiazolium salts are indispensable for umpolung (polarity reversal) transformations[1]. By converting electrophilic aldehydes into nucleophilic acyl anion equivalents, these catalysts enable the construction of complex carbon-carbon bonds. However, the choice of the thiazolium precatalyst dictates the reaction's chemoselectivity and yield. This guide provides a critical, data-driven comparison between the classic thiamine model, 5-(2-hydroxyethyl)-3,4-dimethylthiazolium , and the synthetically optimized 3-benzyl-5-(2-hydroxyethyl)-4-methylthiazolium , specifically focusing on their performance in the Stetter reaction and Benzoin condensation.

Mechanistic Causality: The Role of the N-Substituent

The fundamental difference between these two catalysts lies in the steric and electronic environment surrounding the active carbene center, which directly influences the stability and reactivity of the Breslow intermediate [2].

• 5-(2-Hydroxyethyl)-3,4-dimethylthiazolium (Dimethyl Analog): Structurally analogous to the biological cofactor thiamine (Vitamin B1), this catalyst features a simple N-methyl group[3]. While it is highly effective for studying enzymatic pathways in aqueous conditions[4], the lack of steric shielding at the N3 position leaves the transient Breslow intermediate highly exposed. In synthetic applications, this lack of steric bulk often leads to poor chemoselectivity, favoring the reversible homocoupling of aldehydes (Benzoin condensation) or succumbing to rapid hydrolytic degradation[4].

• 3-Benzyl-5-(2-hydroxyethyl)-4-methylthiazolium (Benzyl Analog): By replacing the N-methyl with an N-benzyl group, the catalyst gains a critical "steric wall"[5]. This modification modulates the nucleophilicity of the Breslow intermediate[6]. The steric bulk of the benzyl group kinetically hinders the reversible homocoupling of the aldehyde, thereby increasing the lifetime of the intermediate long enough to undergo irreversible 1,4-conjugate addition to a Michael acceptor[7]. Consequently, the benzyl analog is the premier choice for intermolecular Stetter reactions[1].

Figure 1: NHC-catalyzed Stetter reaction cycle highlighting the critical Breslow intermediate.

Comparative Performance Data

To facilitate objective catalyst selection, the physical properties and empirical performance metrics of both thiazolium salts are summarized below.

Feature	5-(2-Hydroxyethyl)-3,4-dimethylthiazolium Iodide	3-Benzyl-5-(2-hydroxyethyl)-4-methylthiazolium Chloride
CAS Number	16311-69-6[3]	4568-71-2[8]
Molecular Weight	285.15 g/mol [3]	269.79 g/mol [9]
N-Substituent	Methyl (Minimal Steric Bulk)	Benzyl (High Steric Bulk)[5]
Primary Application	Thiamine modeling, biological assays[4]	Intermolecular Stetter, Cross-Benzoin[1]
Stetter Catalytic Efficiency	Low to Moderate (Prone to side reactions)[4]	High (Standard organocatalyst)[2]
Breslow Intermediate Stability	Lower kinetic stability	Enhanced by N-benzyl shielding[6]

Experimental Methodology: Intermolecular Stetter Reaction

Because the 3-benzyl analog provides superior yields for 1,4-dicarbonyl synthesis[2], the following protocol is optimized for 3-benzyl-5-(2-hydroxyethyl)-4-methylthiazolium chloride .

Scientific Rationale & Causality: The use of triethylamine (Et 3​ N) is a deliberate choice. The pKa of the thiazolium C2 proton (approx. 17–19) requires a mild base to generate the active carbene[1]. Stronger bases (like NaOH) would trigger unwanted aldol condensations of the aldehyde, while Et 3​ N maintains a steady-state concentration of the free NHC without degrading the substrates.

Step-by-Step Protocol

• Catalyst Activation: In a flame-dried, inert-gas flushed 500 mL round-bottom flask, suspend 3-benzyl-5-(2-hydroxyethyl)-4-methylthiazolium chloride (0.1 equiv) in absolute ethanol[10]. Add triethylamine (0.15 equiv).

  • Self-Validation: The solution will exhibit a slight color shift (often pale yellow), confirming the deprotonation and formation of the active free carbene[10].

• Substrate Addition: Sequentially add the aliphatic/aromatic aldehyde (1.0 equiv) and the Michael acceptor (e.g., an α,β -unsaturated ketone) (1.0 equiv) to the activated catalyst solution[7].

• Reaction Incubation: Heat the mixture to 70–80 °C under continuous stirring for 1.5 to 24 hours depending on substrate sterics[10].

  • Self-Validation: Monitor the disappearance of the aldehyde via Thin Layer Chromatography (TLC). Because the Stetter reaction is irreversible, the equilibrium is continuously driven forward, unlike the competing Benzoin condensation[7].

• Quench & Workup: Cool the reaction to room temperature and concentrate via rotary evaporation to remove the ethanol[10]. Partition the residual liquid between dichloromethane (CH 2​ Cl 2​ ) and water. Wash the organic layer with saturated aqueous NaHCO 3​ and brine, then dry over anhydrous Na 2​ SO 4​ [10].

• Purification: Evaporate the solvent and purify the crude 1,4-diketone via vacuum distillation or silica gel column chromatography to yield the final product[10].

Figure 2: Standardized experimental workflow for the intermolecular Stetter reaction.

Conclusion

For researchers developing pharmaceutical intermediates or complex natural products, catalyst selection is non-negotiable. While 5-(2-hydroxyethyl)-3,4-dimethylthiazolium remains an excellent tool for fundamental biochemical studies and simple homocouplings, it lacks the structural sophistication required for complex cross-couplings. 3-Benzyl-5-(2-hydroxyethyl)-4-methylthiazolium should be the default organocatalyst for Stetter reactions; its N-benzyl group provides the exact steric parameters necessary to stabilize the Breslow intermediate and enforce strict chemoselectivity toward 1,4-conjugate additions.

Sources

• 1. Stetter reaction - Wikipedia [en.wikipedia.org]
• 2. journals.irapa.org [journals.irapa.org]
• 3. scbt.com [scbt.com]
• 4. Bio-inspired NHC-organocatalyzed Stetter reaction in aqueous conditions - RSC Advances (RSC Publishing) DOI:10.1039/D0RA08326G [pubs.rsc.org]
• 5. chemimpex.com [chemimpex.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. Stetter Reaction [organic-chemistry.org]
• 8. 3-BENZYL-5-(2-HYDROXYETHYL)-4-METHYLTHIAZOLIUM CHLORIDE | 4568-71-2 [chemicalbook.com]
• 9. scbt.com [scbt.com]
• 10. 3-Benzyl-5-(2-hydroxyethyl)-4-methylthiazolium Chloride | 4568-71-2 | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]

1H and 13C NMR Characterization of 5-(2-Hydroxyethyl)-3,4-dimethylthiazolium: A Comparative Guide

As an N-heterocyclic carbene (NHC) precursor, 5-(2-hydroxyethyl)-3,4-dimethylthiazol-3-ium (commonly isolated as an iodide or chloride salt) is a cornerstone reagent in organocatalysis. Originally derived from the structure of Thiamine (Vitamin B1), this specific thiazolium salt is heavily utilized to generate active carbenes for umpolung (polarity reversal) transformations, such as the Stetter reaction and the Benzoin condensation.

This guide provides an in-depth analysis of its structural characterization via 1 H and 13 C NMR spectroscopy, objectively comparing its electronic properties and catalytic performance against alternative NHC precursors like triazolium and imidazolium salts.

Electronic Properties and Catalytic Niche

To understand the NMR signatures of 5-(2-hydroxyethyl)-3,4-dimethylthiazolium, one must first understand the electronic environment of the thiazolium ring. The C2 position—the site of carbene generation—is flanked by a strongly electron-withdrawing quaternary nitrogen ( N+ ) and a sulfur atom.

Unlike imidazolium salts, which benefit from the strong π -donating ability of two adjacent nitrogen atoms, the sulfur atom in a thiazolium ring is a poorer π -donor due to the size mismatch between its 3p orbital and the carbon's 2p orbital. This makes the resulting thiazolylidene carbene highly electrophilic at the C2 carbon, a critical feature that allows it to effectively stabilize the 1 [1] during catalysis.

Mechanism of NHC generation from thiazolium precursors and Breslow intermediate formation.

Comparative Performance: Thiazolium vs. Alternatives

When selecting an NHC precursor, researchers must weigh the steric and electronic demands of the reaction. Table 1 summarizes how 5-(2-hydroxyethyl)-3,4-dimethylthiazolium compares to its primary alternatives.

Table 1: Comparative Profile of Common NHC Precursors

Precursor Class	Representative Compound	C2-H Acidity (pKa in H2O)	Primary Catalytic Application	Structural Advantage
Thiazolium	5-(2-hydroxyethyl)-3,4-dimethylthiazolium	~17 - 19	Aliphatic Stetter / Benzoin	High electrophilicity; less sterically hindered.
Triazolium	Pentafluorophenyl-1,2,4-triazolium	~15 - 16	Asymmetric Cross-Benzoin	Highly tunable N-aryl substituents; highly acidic C2-H.
Imidazolium	1,3-Bis(2,4,6-trimethylphenyl)imidazolium	~21 - 24	Transition Metal Ligands (Pd, Ru)	Strong σ -donor; excellent steric shielding.

NMR Characterization: The 1 H and 13 C Signatures

The structural validation of 2 [2] relies heavily on identifying the C2 position.

The 1 H NMR Pitfall: Solvent-Induced H/D Exchange

A common analytical error occurs when researchers attempt to characterize this compound in Deuterium Oxide ( D2​O ). Because the C2-H proton is highly acidic, it undergoes rapid kinetic hydrogen-deuterium exchange with the solvent.

• In D2​O : The spectrum will show δ 4.14 (s, 3H, N−CH3​ ), 3.90 (t, 2H, CH2​−O ), 3.19 (t, 2H, CH2​−Ar ), and 2.53 (s, 3H, C4−CH3​ ). The C2-H signal is completely absent.

• In dry DMSO- d6​ or CDCl3​ : The true molecular signature is revealed. The C2-H proton appears as a sharp, highly deshielded singlet at δ 10.0 – 10.5 ppm due to the strong inductive effects of the adjacent N+ and S atoms.

C NMR Assignments

The 13 C NMR spectrum provides definitive proof of the heterocyclic core. The C2 carbon is exceptionally deshielded, typically resonating between 155.0 and 158.0 ppm . This is a reliable metric for assessing the electronic environment of the precursor before 3 [3]. Other key assignments include the CH2​−OH carbon (~59 ppm), the N−CH3​ carbon (~41 ppm), and the C4−CH3​ carbon (~11 ppm).

Experimental Methodology: Self-Validating NMR Protocol

To ensure absolute trustworthiness in your structural characterization, mere signal assignment is insufficient. The following protocol utilizes a self-validating "D2O shake" test to definitively prove the identity of the carbene-forming C2 proton.

Step-by-Step Workflow

Step 1: Anhydrous Sample Preparation

• Dry the 5-(2-hydroxyethyl)-3,4-dimethylthiazolium salt under a high vacuum for 4 hours to remove residual moisture.

• Dissolve 15-20 mg of the compound in 0.6 mL of strictly anhydrous DMSO- d6​ (stored over molecular sieves). Causality: Trace water in the solvent will broaden the C2-H peak or cause partial H/D exchange, complicating integration.

Step 2: Baseline 1 H and 13 C Acquisition

• Acquire a standard 1D 1 H NMR spectrum (e.g., 400 MHz, 16 scans). Verify the presence of the C2-H singlet at >10.0 ppm integrating to 1H.

• Acquire a 13 C NMR spectrum (e.g., 100 MHz, 512 scans). Verify the C2 carbon signal at ~156 ppm.

Step 3: The Self-Validating D2​O Shake Test

• Remove the NMR tube from the spectrometer and add 2 drops of pure D2​O .

• Cap and invert the tube 5-10 times to ensure complete mixing.

• Re-acquire the 1 H NMR spectrum under identical parameters.

• Validation Check: The peak at >10.0 ppm must completely disappear, while the N−CH3​ (4.14 ppm) and other aliphatic peaks remain unchanged. This definitively confirms the assignment of the acidic C2 proton.

Self-validating NMR workflow for characterizing thiazolium-based NHC precursors.

References

• A Highly Efficient N‐Mesityl Thiazolylidene for the Aliphatic Stetter Reaction ResearchGate[Link]

• 3,4-Dimethyl-5-(2-hydroxyethyl)thiazolium iodide | CID 9838770 PubChem (National Institutes of Health)[Link]

• An Overview of N-Heterocyclic Carbenes (NHCs) Wiley-VCH[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 3,4-Dimethyl-5-(2-hydroxyethyl)thiazolium iodide | C7H12INOS | CID 9838770 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. application.wiley-vch.de [application.wiley-vch.de]

Safety & Regulatory Compliance

Standard Operating Procedure: Handling, Quenching, and Disposal of 5-(2-Hydroxyethyl)-3,4-dimethylthiazolium Salts

Operational Context & Chemical Identity

5-(2-Hydroxyethyl)-3,4-dimethylthiazolium (commonly utilized as the iodide salt, CAS 16311-69-6) is a structural analog of thiamine (Vitamin B1)[1]. In modern drug development and synthetic chemistry, it serves as a critical precatalyst for N-heterocyclic carbene (NHC) organocatalysis, driving key carbon-carbon bond-forming transformations such as the benzoin condensation and the Stetter reaction[2].

While highly valuable for synthesis, the unique mechanistic properties of thiazolium salts dictate rigorous safety and disposal protocols. The generation of the highly nucleophilic Breslow intermediate requires strict post-reaction quenching to prevent hazardous cross-reactions in laboratory waste streams[2].

Hazard Profile & Mechanistic Causality

To safely manage this compound, researchers must understand the causality behind its reactivity and hazard classifications.

• Inherent Toxicity: The unactivated salt is classified as a standard laboratory irritant (H315, H319, H335)[3]. The electrophilic nature of the thiazolium core makes it an irritant to mucous membranes and the respiratory tract.

• Operational Hazard (The Active Carbene): The primary hazard arises during its operational use. To initiate catalysis, the thiazolium salt is deprotonated at the C2 position by a base (e.g., DBU or triethylamine), generating an active N-heterocyclic carbene (NHC)[2]. This carbene reacts with aldehydes to form the Breslow intermediate, a highly polarized enaminol that reverses the natural polarity of the carbonyl group (umpolung)[1].

• Waste Stream Risks: If a reaction mixture is disposed of without quenching, the active NHC remains highly nucleophilic. If introduced into a general organic waste carboy containing electrophiles (e.g., alkyl halides, activated esters), it can trigger uncontrolled, exothermic reactions. Furthermore, the presence of the iodide counterion necessitates segregation into halogenated waste streams to prevent the release of corrosive iodine ( I2​ ) gas during waste incineration[3].

Quantitative Data & Waste Categorization

The following table summarizes the critical physiochemical and logistical data required for proper handling and waste categorization.

Property	Specification
Chemical Name	5-(2-Hydroxyethyl)-3,4-dimethylthiazolium iodide
CAS Number	16311-69-6
Molecular Formula	C7​H12​INOS
Molecular Weight	285.15 g/mol
Hazard Statements	H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (STOT SE 3)
Precautionary Statements	P261, P264, P280, P305+P351+P338, P501
Primary Waste Stream	Halogenated Organic Waste (Due to Iodide)
UN Shipping Status	Not dangerous goods for shipping

Operational Workflow: From Catalysis to Disposal

The following workflow illustrates the activation of thiazolium salts, catalytic cycling, and the mandatory quenching pathways required before disposal.

Workflow illustrating thiazolium activation, catalytic cycling, and mandatory quenching pathways.

Step-by-Step Disposal Methodologies

To ensure laboratory safety and environmental compliance, execute the following self-validating protocol when disposing of reaction mixtures containing 5-(2-hydroxyethyl)-3,4-dimethylthiazolium salts.

Step 1: Post-Reaction Quenching (Critical Safety Step)

• Objective: Neutralize the active carbene and Breslow intermediate back to the inert thiazolium salt.

• Action: Before transferring the reaction mixture to any waste container, slowly add a weak aqueous acid to the reaction flask. A 1M HCl solution or saturated aqueous ammonium chloride ( NH4​Cl ) is recommended.

• Causality: The acid protonates the C2 position of the thiazolium ring. This eliminates the nucleophilic character of the carbene, preventing exothermic cross-reactions with electrophilic waste (e.g., dichloromethane or alkyl halides) in the disposal carboy[2].

Step 2: Solvent Partitioning

• Objective: Separate the aqueous quenching phase from the organic reaction solvent.

• Action: If the reaction was performed in a water-immiscible solvent (e.g., dichloromethane, toluene), transfer the quenched mixture to a separatory funnel. Vigorously shake and vent, then separate the organic layer from the aqueous layer.

Step 3: Waste Segregation

• Objective: Comply with environmental regulations regarding halogenated compounds.

• Action for Organic Layer: Transfer the organic layer containing the thiazolium iodide salt to the Halogenated Organic Waste container.

• Causality: The iodide counterion classifies this as halogenated waste[3]. Incineration facilities require strict segregation of halogens to manage the formation of corrosive hydroiodic acid (HI) and to utilize appropriate scrubber systems. Mixing halogens with non-halogenated waste violates environmental guidelines and poses an infrastructure risk to waste management facilities.

• Action for Aqueous Layer: Transfer the aqueous layer to the Aqueous Acidic Waste stream, ensuring the pH is adjusted according to institutional guidelines (typically neutralized to pH 5-9 before final disposal).

Step 4: Spill Response Protocol

• Solid Spills: Sweep up the solid thiazolium salt using a dedicated brush and pan. Do not use water initially, as it can make the powder sticky and harder to clean. Place the collected solid into a solid hazardous waste container.

• Solution Spills: Absorb with an inert material (e.g., vermiculite or sand). If the spill involves an active, unquenched reaction mixture containing the base, lightly spray the spill area with a dilute weak acid (like 5% acetic acid) to quench the carbene before absorbing.

References

• Maji, B., et al. "Tale of the Breslow intermediate, a central player in N-heterocyclic carbene organocatalysis: then and now." National Center for Biotechnology Information (PMC).[Link]

• Biju, A. T., et al. "The Mechanism of N‐Heterocyclic Carbene Organocatalysis through a Magnifying Glass." National Center for Biotechnology Information (PMC).[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. aboundchem.com [aboundchem.com]

Personal protective equipment for handling Thiazolium, 5-(2-hydroxyethyl)-3,4-dimethyl-

Comprehensive Safety and Operational Guide: Handling 5-(2-Hydroxyethyl)-3,4-dimethylthiazolium Salts

As a cornerstone of modern organocatalysis, 5-(2-hydroxyethyl)-3,4-dimethylthiazolium salts (often handled as iodide or chloride derivatives) are essential precursors for generating N-heterocyclic carbenes (NHCs). These NHCs mimic the biological activity of Thiamine (Vitamin B1) and are highly effective catalysts for benzoin condensations, acyloin condensations, and Stetter reactions.

To ensure both scientific integrity and laboratory safety, this guide provides a definitive, causality-driven framework for the personal protective equipment (PPE), handling protocols, and disposal logistics required when working with this compound.

Chemical Profile & Hazard Assessment

Before designing an operational workflow, it is critical to understand the physicochemical properties and hazards of the precatalyst[1][2]. The following table summarizes the quantitative data and operational implications for the iodide salt derivative.

Property / Hazard	Value / Specification	Operational Implication
CAS Number	16311-69-6 (Iodide salt)	Verify lot-specific certificates of analysis prior to use.
Molecular Weight	285.15 g/mol	Required for precise molar equivalent calculations.
Melting Point	82–85 °C	Store away from direct heat sources to prevent degradation.
GHS Classification	H315, H319, H335	Mandates strict dermal, ocular, and respiratory protection.
Physical State	Solid (Highly Hygroscopic)	Must be stored and handled under an inert gas (Ar/N2)[1].

Core PPE & Engineering Controls

Do not merely wear PPE; understand why each piece is selected. The hazards of this thiazolium salt are compounded by the solvents (e.g., ethanol, dichloromethane) and bases (e.g., triethylamine) required to activate it.

• Hand Protection (Dynamic Selection):

  • Weighing & Solid Handling: Standard nitrile gloves (minimum 4 mil thickness) are sufficient to block the solid powder, which is a known skin irritant (H315)[2].

  • Workup & Extraction: When extracting the reaction mixture with dichloromethane (DCM), you must switch to butyl rubber or laminate (e.g., Silver Shield) gloves. Causality: DCM rapidly permeates standard nitrile, carrying dissolved organic compounds directly into the skin.

• Ocular Protection:

  • ANSI Z87.1 certified chemical splash goggles are mandatory. Causality: The salt causes serious eye irritation (H319)[2]. Safety glasses with side shields are insufficient because they do not protect against airborne dust during weighing or solvent vapor splashes during reflux.

• Respiratory & Environmental Controls:

  • All handling must occur inside a certified chemical fume hood with a face velocity of 80–100 fpm. Causality: The powder causes respiratory irritation (H335)[2]. Furthermore, the addition of triethylamine generates strong, noxious vapors that must be contained.

Mechanistic Workflow: NHC Catalyst Activation

Understanding the catalytic cycle is essential for safe and effective handling. The thiazolium salt is a stable precatalyst. It only becomes chemically active (and highly reactive) when a base deprotonates the C2 position of the thiazole ring, generating the N-heterocyclic carbene.

Workflow of thiazolium salt activation into an active N-heterocyclic carbene (NHC) catalyst.

Self-Validating Operational Protocol: Acyloin Condensation

The following procedure details the use of 5-(2-hydroxyethyl)-3,4-dimethylthiazolium iodide in a standard acyloin condensation of aliphatic aldehydes. Every step includes a validation check to ensure the system is functioning as intended.

Step 1: Inert Atmosphere Setup

• Action: Charge a 500 mL, three-necked round-bottomed flask with 5-(2-hydroxyethyl)-3,4-dimethylthiazolium iodide (14.2 g, 0.05 mol) and absolute ethanol (300 mL). Purge the system with argon.

• Causality: Thiazolium salts are hygroscopic. Ambient moisture can prematurely quench the highly nucleophilic NHC intermediate.

• Validation Check: The bubbler maintains a steady, positive argon pressure, and the solid completely dissolves in the ethanol, indicating a homogeneous precatalyst solution.

Step 2: Reagent & Base Addition

• Action: Add butyraldehyde (72.1 g, 1.0 mol) to the flask. Slowly add triethylamine (30.3 g, 0.3 mol) dropwise via an addition funnel.

• Causality: Triethylamine acts as the mild base required to deprotonate the C2 position of the thiazolium ring, initiating the catalytic cycle shown in the diagram above.

• Validation Check: A slight color change (often shifting to a deeper yellow) confirms the generation of the active carbene species.

Step 3: Thermal Activation

• Action: Stir and heat the mixture at 80°C for 1.5 hours.

• Causality: The activation energy for the formation of the Breslow intermediate requires elevated temperatures.

• Validation Check: A steady, controlled reflux is observed in the condenser, ensuring optimal thermal energy without solvent loss.

Step 4: Quenching and Extraction

• Action: Cool the mixture to room temperature and concentrate via rotary evaporation. Pour the residue into 500 mL of deionized water and extract with dichloromethane (2 x 150 mL).

• Causality: Water immediately quenches the reaction and solubilizes the ionic thiazolium catalyst and amine salts. DCM selectively extracts the newly formed, non-polar organic acyloin product.

• Validation Check: Two distinct, clear phases form in the separatory funnel, indicating successful partitioning of the catalyst (aqueous) and product (organic).

Spill Response & Waste Disposal Plan

Because this compound contains halogens (iodide/chloride) and sulfur, it requires specific logistical handling during cleanup and disposal.

Immediate Spill Response:

• Solid Spills: Do not use water. Water will dissolve the hygroscopic salt, driving it deeper into porous surfaces and spreading the contamination. Use a static-free brush and dustpan to sweep up the powder. Place it in a compatible, sealable container.

• Liquid Spills (Post-Activation): If the reaction mixture spills, immediately extinguish all ignition sources (due to ethanol/DCM presence). Cover the spill with an inert absorbent material (e.g., vermiculite or sand).

Disposal Logistics:

• Aqueous Waste: The aqueous layer from the extraction phase contains the deactivated thiazolium salt and triethylamine hydroiodide. Do not pour this down the drain. It must be collected in a container labeled "Aqueous Basic Waste - Contains Halogenated Salts."

• Organic Waste: Any residual DCM must be placed in a "Halogenated Organic Waste" container.

• Final Destruction: Transfer all sealed waste containers to a licensed chemical disposal facility. Incineration is the only approved method for the complete destruction of halogenated, sulfur-containing organic salts[2].

References

Sources

• 1. 3,4-DIMETHYL-5-(2-HYDROXYETHYL)THIAZOLIUM IODIDE | 16311-69-6 [chemicalbook.com]
• 2. aboundchem.com [aboundchem.com]